9-Octadecanone

• CAS: 18394-00-8

Core Science & Biosynthesis

Topic: 9-Octadecanone: A Comprehensive Analysis of Crystal Structure and Melting Point

An In-Depth Technical Guide for Researchers

Abstract: This technical guide provides a detailed examination of 9-octadecanone (also known as pelargone or di-n-octyl ketone), a long-chain aliphatic ketone with the molecular formula C₁₈H₃₆O. While serving as a valuable biomarker and synthetic precursor, its solid-state properties are not extensively documented in readily available literature. This document outlines the theoretical and practical framework for determining its crystal structure and analyzing its melting point, offering field-proven insights for researchers in materials science and drug development. We will explore the causality behind experimental choices, describe self-validating protocols, and link the macroscopic property of melting point to the microscopic arrangement of atoms within the crystal lattice.

Introduction to 9-Octadecanone

9-Octadecanone is a symmetrical ketone featuring a carbonyl group at the 9th position of an 18-carbon chain.[1][2] Its long aliphatic chains lend it nonpolar characteristics, while the central carbonyl group introduces polarity, influencing its intermolecular interactions and, consequently, its solid-state structure and thermal behavior.[3][4] In research, it has been identified as a volatile organic compound (VOC) with potential as a biomarker for certain bacterial infections.[1] Understanding its physical properties, such as melting point and crystal structure, is paramount for its purification, handling, and application in advanced materials or as a reference standard.

Physicochemical Properties of 9-Octadecanone

Property	Value	Source
Molecular Formula	C₁₈H₃₆O	[1][2][5]
Molecular Weight	268.48 g/mol	[1][2][6]
CAS Number	18394-00-8	[1][2][7]
Melting Point (Tfus)	~320 K (~46.85 °C)	[1]
Appearance	Expected to be a waxy or crystalline solid at room temperature	Inferred

Elucidation of Crystal Structure

As of this writing, a definitive, publicly archived crystal structure of 9-octadecanone has not been found. This section, therefore, serves as a guide to the methodology required to determine its structure and the theoretical basis for predicting its crystallographic features. The primary technique for this purpose is single-crystal X-ray diffraction (XRD).[8][9]

The Principle of X-ray Crystallography

X-ray crystallography is a powerful analytical technique used to determine the precise arrangement of atoms within a crystalline solid.[8] When a beam of X-rays is directed at a single crystal, the electrons of the atoms scatter the X-rays. Due to the ordered, repeating arrangement of atoms in the crystal lattice, the scattered waves interfere with each other, producing a unique diffraction pattern of spots. By measuring the angles and intensities of these diffracted spots, researchers can construct a three-dimensional electron density map of the molecule and from that, infer the atomic positions, bond lengths, and bond angles.[9]

Experimental Workflow for Structure Determination

The process of determining the crystal structure of a compound like 9-octadecanone is a multi-step, self-validating workflow. The quality of the final structure is contingent on the integrity of each step.

Caption: Workflow for Single-Crystal X-ray Structure Determination.

Protocol: Obtaining High-Purity Crystals via Recrystallization

High-quality diffraction data can only be obtained from high-purity, well-ordered single crystals. Recrystallization is the gold-standard method for this purpose.[10][11]

• Solvent Selection: The ideal solvent is one in which 9-octadecanone is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. For a long-chain aliphatic ketone, nonpolar to moderately polar solvents like ethanol, acetone, or hexane should be screened.[10]

• Dissolution: Place the crude 9-octadecanone in an Erlenmeyer flask. Add a minimal amount of the selected hot solvent and heat the mixture until the solid completely dissolves.[11][12]

• Hot Filtration (Optional): If insoluble impurities are visible, quickly filter the hot solution through a pre-warmed funnel to remove them.[12] This step prevents premature crystallization.

• Slow Cooling: Cover the flask and allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is crucial for the formation of large, well-ordered crystals rather than small, imperfect precipitates.[10][11]

• Crystal Collection: Once crystallization is complete, collect the crystals by vacuum filtration using a Buchner funnel.[11][12]

• Washing & Drying: Wash the collected crystals with a small amount of ice-cold solvent to remove any residual soluble impurities from the crystal surfaces. Allow the crystals to dry completely.[11]

• Verification: The purity of the recrystallized product should be confirmed by measuring its melting point. A sharp melting range close to the literature value indicates high purity.

Predicted Crystal Packing and Polymorphism

Long-chain aliphatic molecules, including ketones, tend to pack in layered structures, often crystallizing in orthorhombic or monoclinic space groups.[13][14] The long alkyl chains will likely align in a parallel fashion to maximize van der Waals interactions, while the central carbonyl groups will dictate the finer details of the packing arrangement through dipole-dipole interactions.

It is also critical to consider the possibility of polymorphism , the ability of a substance to exist in two or more crystalline forms.[15] Different polymorphs arise from different molecular conformations or packing arrangements and can exhibit distinct physical properties, including different melting points, solubilities, and stabilities.[15][16] Any crystallographic study of 9-octadecanone should investigate whether different crystallization conditions (e.g., different solvents, cooling rates) yield different polymorphs.

Melting Point Analysis

The melting point is a fundamental thermodynamic property that provides a key indicator of a compound's purity and identity. The reported melting point for 9-octadecanone is approximately 46.85 °C.[1]

Factors Influencing Melting Point

The melting point of a crystalline solid is the temperature at which it transitions from the ordered solid phase to the disordered liquid phase. This transition requires sufficient energy to overcome the intermolecular forces holding the molecules in the crystal lattice.

• Intermolecular Forces: For 9-octadecanone, these forces are primarily van der Waals forces along the long alkyl chains and stronger dipole-dipole interactions between the polar carbonyl groups.[3][4]

• Molecular Packing: A more efficiently packed crystal lattice generally has stronger intermolecular interactions, requiring more energy to disrupt, thus leading to a higher melting point.[3]

• Purity: Impurities disrupt the regular crystal lattice, weakening the intermolecular forces and typically causing a depression and broadening of the melting point range. This principle is the basis for using melting point as a criterion for purity.

Caption: Schematic of a Heat-Flux DSC Experiment.

Protocol: Melting Point Determination by DSC

• Sample Preparation: Accurately weigh 2-5 mg of high-purity, recrystallized 9-octadecanone into an aluminum DSC pan. Crimp the pan with a lid.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

• Thermal Program: Program the instrument to heat the sample at a controlled rate, typically 10 °C/min, under an inert nitrogen atmosphere. The temperature range should bracket the expected melting point (e.g., 25 °C to 75 °C).

• Data Acquisition: Initiate the heating program and record the heat flow as a function of temperature.

• Data Analysis: The melting point is determined from the resulting endothermic peak on the thermogram. A sharp peak indicates high purity, while a broad peak suggests the presence of impurities or multiple crystalline forms.

Conclusion: The Structure-Property Relationship

The definitive analysis of 9-octadecanone requires an integrated approach where its macroscopic thermal properties are explained by its microscopic atomic arrangement. The precise melting point of ~46.85 °C is a direct consequence of the energy required to disrupt the specific crystal lattice formed by the packed molecules. Should polymorphism exist, each distinct crystal form would exhibit a unique melting point, traceable to differences in lattice energy. By following the rigorous experimental protocols for recrystallization, X-ray crystallography, and differential scanning calorimetry outlined in this guide, researchers can confidently characterize 9-octadecanone, ensuring data integrity and contributing to a deeper understanding of the solid-state chemistry of long-chain ketones.

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The Enigmatic Aroma of Infection: A Technical Guide to the Biosynthesis of 9-Octadecanone in Bacterial Headspace

For Researchers, Scientists, and Drug Development Professionals

Preamble: The Scent of a Pathogen

In the intricate world of microbial metabolism, the production of volatile organic compounds (VOCs) represents a critical facet of bacterial existence, influencing everything from inter-species communication to host-pathogen interactions. Among the myriad of these airborne molecules, the long-chain ketone 9-octadecanone has emerged as a significant, yet mechanistically enigmatic, component of the headspace of certain pathogenic bacteria. Notably, its presence has been identified as a potential biomarker for infections, such as Johne's disease in cattle caused by Mycobacterium avium subsp. paratuberculosis (MAP).[1] This guide provides a deep dive into the proposed biosynthetic pathway of 9-octadecanone, synthesizing current knowledge on fatty acid metabolism and offering a roadmap for the experimental elucidation of this fascinating biochemical process.

I. A Proposed Biosynthetic Blueprint: From Fatty Acid to Volatile Ketone

While the complete enzymatic cascade for 9-octadecanone synthesis has yet to be fully elucidated in a single bacterial species, a plausible pathway can be constructed based on established principles of bacterial fatty acid metabolism and oxidation. The proposed mechanism involves a three-stage process: 1) Substrate Provision , 2) Regiospecific Oxidation , and 3) Decarboxylation .

Substrate Provision: The Central Role of Stearic Acid

The backbone of 9-octadecanone is an 18-carbon chain, strongly suggesting its origin from one of the most common saturated fatty acids in bacteria, stearic acid (18:0). Bacteria, particularly those with complex lipid metabolisms like Mycobacterium and Rhodococcus species, possess robust fatty acid synthesis (FAS) systems.[2][3][4] The synthesis of stearic acid begins with the carboxylation of acetyl-CoA to malonyl-CoA, followed by the iterative addition of two-carbon units by the FAS complex.

Regiospecific Oxidation: The Crucial Hydroxylation and Dehydrogenation

The formation of a ketone at the C9 position necessitates the introduction of an oxygen atom at this specific carbon. This is a departure from the well-known β-oxidation pathway, where oxidation occurs at the C3 (β) position. The proposed mechanism involves a two-step oxidation at the C9 position of stearic acid:

• Step 1: C9-Hydroxylation: A regiospecific hydroxylase, likely a cytochrome P450 monooxygenase or a related enzyme, introduces a hydroxyl group at the 9th carbon of stearic acid to form 9-hydroxystearic acid. While direct evidence for a bacterial C9-hydroxylase for stearic acid is still emerging, the enzymatic machinery for such reactions is well-documented in bacteria. For instance, Pseudomonas aeruginosa possesses a cytochrome P450 (CYP168A1) capable of hydroxylating long-chain fatty acids at sub-terminal positions.[5] Furthermore, various bacteria are known to hydroxylate oleic acid (which has a double bond at C9) at adjacent positions, indicating a capacity for enzymatic activity in this region of the fatty acid chain.[6][7]

• Step 2: Oxidation to a Ketone: The newly formed 9-hydroxystearic acid is then oxidized to 9-ketostearic acid (also known as 9-oxostearic acid) by a long-chain alcohol dehydrogenase. Bacterial alcohol dehydrogenases with activity towards hydroxylated fatty acids have been identified. For example, Micrococcus luteus can oxidize 10-hydroxystearic acid to 10-ketostearic acid.[8][9]

The Final Step: Decarboxylation to 9-Octadecanone

The final and irreversible step in the proposed pathway is the decarboxylation of 9-ketostearic acid to yield 9-octadecanone and carbon dioxide. This reaction, while potentially occurring spontaneously to some extent, is likely catalyzed by a specific decarboxylase enzyme in the biological context to ensure efficiency. The enzymatic decarboxylation of β-keto acids is a common metabolic reaction.[10][11] Although 9-ketostearic acid is an α-keto acid relative to the carboxyl group, the principle of enzymatic removal of the carboxyl group is plausible. Recent discoveries of photoenzymatic decarboxylases for fatty acids in algae further highlight the existence of enzymes capable of this transformation.[12][13]

dot digraph "9_Octadecanone_Formation" { graph [rankdir="LR", splines=ortho, nodesep=0.7]; node [shape=box, style="filled", fillcolor="#F1F3F4", fontname="Arial", fontcolor="#202124"]; edge [fontname="Arial", color="#5F6368"];

} केंदot Figure 2: Proposed enzymatic pathway for the formation of 9-octadecanone from stearic acid.

II. Experimental Validation: A Methodological Guide

The validation of this proposed pathway requires a multi-faceted experimental approach. The following protocols provide a framework for researchers to investigate the biosynthesis of 9-octadecanone in their bacterial systems of interest.

A. Headspace Analysis of 9-Octadecanone

The first step is to confirm and quantify the production of 9-octadecanone in the bacterial headspace. Solid-Phase Microextraction (SPME) followed by Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective and widely used technique for this purpose.

Protocol: SPME-GC-MS Analysis of Bacterial Headspace

• Bacterial Culture:

  • Inoculate the bacterium of interest in a suitable liquid medium in a headspace vial (e.g., 20 mL vial with a septum cap).

  • Incubate under optimal growth conditions (temperature, agitation, time). Include a sterile medium control.

• Headspace Sampling (SPME):

  • At various time points during bacterial growth (e.g., early-log, mid-log, stationary phase), pierce the septum of the headspace vial with an SPME fiber holder.

  • Expose the SPME fiber (e.g., a divinylbenzene/carboxen/polydimethylsiloxane (DVB/CAR/PDMS) fiber) to the headspace for a defined period (e.g., 30-60 minutes) at a controlled temperature.

• GC-MS Analysis:

  • Desorb the collected VOCs from the SPME fiber by inserting it into the heated injection port of a GC-MS system.

  • Use a suitable capillary column (e.g., DB-5ms) for chromatographic separation.

  • Program the GC oven with a temperature gradient to effectively separate the compounds.

  • Operate the mass spectrometer in full scan mode to acquire mass spectra of the eluting compounds.

• Data Analysis:

  • Identify 9-octadecanone by comparing its mass spectrum and retention time with that of an authentic standard.

  • Quantify the relative abundance of 9-octadecanone by integrating the peak area of a characteristic ion.

Parameter	Recommended Setting	Rationale
SPME Fiber	DVB/CAR/PDMS	Broad-range affinity for various VOCs, including ketones.
Extraction Time	30-60 min	Balances sufficient analyte collection with sample throughput.
GC Column	DB-5ms or equivalent	Good separation of semi-volatile compounds.
MS Ionization	Electron Ionization (EI)	Provides reproducible fragmentation patterns for library matching.

B. Isotopic Labeling Studies: Tracing the Biosynthetic Route

Stable isotope labeling is a powerful tool to definitively trace the metabolic origin of 9-octadecanone.[9][13][14][15] By providing the bacteria with a labeled precursor, the incorporation of the label into the final product can be monitored by mass spectrometry.

Protocol: 13C-Labeling to Confirm Stearic Acid as a Precursor

• Culture Preparation:

  • Prepare a defined growth medium for the bacterium.

  • Supplement the medium with 13C-labeled stearic acid (e.g., [U-13C18]stearic acid). A control culture with unlabeled stearic acid should be run in parallel.

• Headspace Analysis:

  • After incubation, perform headspace SPME-GC-MS analysis as described previously.

• Mass Spectral Analysis:

  • Analyze the mass spectrum of the 9-octadecanone peak from the labeled culture.

  • A shift in the molecular ion (and its fragments) corresponding to the incorporation of 13C atoms will confirm that stearic acid is a direct precursor. For example, if [U-13C18]stearic acid is used, the resulting 9-octadecanone should show a mass increase of 17 Da (18 carbons in the precursor, one lost as CO2).

C. Identification of Key Enzymes: A Proteomics and Genetic Approach

Identifying the specific enzymes involved in the proposed pathway is crucial for a complete understanding of the mechanism.

• Differential Proteomics:

  • Grow the bacteria under conditions that induce high and low production of 9-octadecanone (as determined by headspace analysis).

  • Perform comparative proteomic analysis (e.g., using LC-MS/MS) of the cell lysates from both conditions.

  • Identify proteins that are significantly upregulated under high 9-octadecanone production.

  • Look for candidate enzymes such as cytochrome P450s, alcohol dehydrogenases, and decarboxylases among the upregulated proteins.

• Gene Knockout and Heterologous Expression:

  • Once candidate genes are identified, create targeted gene knockouts in the native bacterium.

  • Analyze the headspace of the knockout mutants for the absence or significant reduction of 9-octadecanone.

  • Conversely, clone the candidate genes into a suitable expression host (e.g., E. coli) and analyze its headspace for the production of 9-octadecanone, potentially with the co-expression of upstream pathway enzymes if necessary.

III. The Biological Significance: Why Produce 9-Octadecanone?

The metabolic cost of producing a C18 ketone suggests a significant biological role. While the precise function of 9-octadecanone in the bacterial world is still under investigation, several hypotheses can be proposed:

• Interspecies Communication: As a volatile molecule, 9-octadecanone could act as a signaling molecule in quorum sensing or in communication with other microbial species in the environment.[16]

• Host-Pathogen Interactions: The production of 9-octadecanone by pathogenic bacteria like MAP suggests a role in interacting with the host, potentially modulating the host immune response or facilitating colonization.

• Antimicrobial Activity: Some long-chain fatty acid derivatives have been shown to possess antimicrobial properties.[17] 9-Octadecanone could function to inhibit the growth of competing microorganisms.

IV. Future Directions and Therapeutic Implications

A thorough understanding of the 9-octadecanone biosynthetic pathway opens up several avenues for future research and therapeutic development:

• Diagnostic Development: With a confirmed biosynthetic pathway, the key enzymes could become targets for the development of more specific and sensitive diagnostic tools for bacterial infections.

• Novel Antimicrobial Targets: The enzymes in this pathway, being potentially unique to certain bacteria and absent in the host, represent attractive targets for the development of novel antimicrobial drugs.

• Biocatalysis and Biofuel Production: The enzymes involved in the specific hydroxylation, oxidation, and decarboxylation of long-chain fatty acids could be harnessed for biocatalytic applications, including the production of specialty chemicals and biofuels.

The study of 9-octadecanone formation in bacterial headspace is a compelling example of how the investigation of microbial secondary metabolism can lead to new insights into bacterial physiology, pathogenesis, and biotechnology. The proposed pathway and experimental methodologies outlined in this guide provide a solid foundation for researchers to unravel the complexities of this intriguing metabolic process.

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An In-depth Technical Guide on the Toxicity and Environmental Impact of 9-Octadecanone

Introduction: Characterizing 9-Octadecanone and the Imperative for a Predictive Assessment Framework

9-Octadecanone (CAS No. 18394-00-8), also known as stearone or di-n-octyl ketone, is a long-chain aliphatic ketone.[1][2] With a molecular formula of C₁₈H₃₆O, it presents as a white solid, insoluble in water, and finds application as a versatile chemical intermediate in the synthesis of fragrances, pharmaceuticals, and specialized lubricants.[1][3] Despite its industrial relevance, a comprehensive, publicly available toxicological and ecotoxicological profile for 9-octadecanone is notably absent from the scientific literature. This data gap presents a significant challenge for researchers, drug development professionals, and regulatory bodies seeking to accurately assess its human health and environmental risks.

This guide addresses this critical knowledge gap by employing a scientifically rigorous "read-across" methodology. This approach, frequently utilized by regulatory agencies like the U.S. Environmental Protection Agency (EPA) for High Production Volume (HPV) chemicals, leverages data from structurally and metabolically similar compounds to predict the toxicological and environmental fate of a substance with limited data.[4][5] By synthesizing information from relevant analogs, we will construct a predictive profile for 9-octadecanone and outline a tiered, self-validating experimental strategy to definitively characterize its safety.

This document is structured to provide not just data, but a causal understanding of the scientific rationale behind the assessment, empowering researchers to make informed decisions in their work with this compound.

Part 1: Human Health Risk Assessment: A Predictive Toxicological Profile

The cornerstone of assessing the toxicity of a novel or data-poor substance is to understand its metabolic fate. How the body processes a compound dictates its systemic exposure, potential for bioactivation into more toxic metabolites, and its ultimate clearance.

Predicted Metabolic Pathway of 9-Octadecanone

Based on established principles of xenobiotic and lipid metabolism, 9-octadecanone is anticipated to be metabolized primarily in the liver. The ketone group represents a key site for initial biotransformation. The most probable metabolic pathway involves the reduction of the ketone to its corresponding secondary alcohol, 9-octadecanol, by carbonyl reductases. This alcohol can then undergo further metabolism, potentially through conjugation (e.g., glucuronidation) for excretion or oxidation via pathways analogous to fatty acid metabolism. The long alkyl chains suggest that beta-oxidation is a plausible subsequent metabolic route, breaking down the carbon chain and ultimately leading to products that can enter central metabolism.[6][7]

Caption: Predicted primary metabolic pathway for 9-octadecanone in mammals.

Read-Across Toxicological Assessment

In the absence of direct data, we select structural and metabolic analogs to build a predictive toxicological profile. The chosen analogs are octadecane (the parent alkane), oleic acid (a C18 fatty acid with extensive data), and other long-chain ketones.

Toxicological Endpoint	Analog Compound(s)	Observed Effect & Commentary	Predicted 9-Octadecanone Profile
Acute Oral Toxicity	Oleic Acid	LD50 (Rat): 25,000 mg/kg.[8] Considered to have a very low order of acute toxicity.	Low Acute Toxicity
Acute Dermal Toxicity	Oleic Acid	LD50 > 3,000 mg/kg.[4] Low toxicity via dermal route.	Low Acute Toxicity
Skin Irritation	Octadecane, Oleic Acid	Octadecane exhibits progressively decreasing irritancy in mouse models.[9] Oleic acid can cause mild skin irritation.[8]	Potentially Mild Skin Irritant
Eye Irritation	Oleic Acid Analogs	Structurally related long-chain fatty acid esters may produce mild eye irritation.[10]	Potentially Mild Eye Irritant
Genotoxicity	Oleic Acid	In vitro assays (e.g., Ames test) for oleic acid and its cobalt salt showed no evidence of mutagenicity.[4]	Unlikely to be Genotoxic
Aspiration Hazard	Octadecane	Classified as an aspiration hazard (Category 1); may be fatal if swallowed and enters airways.[11]	Potential Aspiration Hazard

Causality and Interpretation: The low acute toxicity of analogs like oleic acid is attributed to their poor water solubility and slow absorption from the gastrointestinal tract. The potential for mild skin irritation is a common characteristic of long-chain lipophilic substances that can disrupt the stratum corneum. The most significant predicted hazard is aspiration, a physical property of low-viscosity oils and solids with low melting points that can cause severe chemical pneumonitis if they enter the lungs.[11]

Proposed Tiered Toxicological Testing Strategy

To move from prediction to definitive data, a tiered, progressive testing strategy is essential. This approach, grounded in the principles of the 3Rs (Replacement, Reduction, and Refinement of animal testing), prioritizes in vitro methods to efficiently screen for hazards before considering any in vivo studies.

Caption: Proposed tiered workflow for toxicological assessment of 9-octadecanone.

This protocol provides a more advanced alternative to traditional single-endpoint cytotoxicity assays, allowing for the simultaneous measurement of multiple cell health indicators.[12]

• Cell Culture:

  • Culture human hepatocarcinoma cells (HepG2) in Eagle's Minimum Essential Medium (EMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.

  • Maintain cells in a humidified incubator at 37°C with 5% CO₂.

  • Seed cells into 96-well, black-walled, clear-bottom microplates at a density of 5,000 cells/well and allow them to adhere for 24 hours.[12]

• Compound Treatment:

  • Prepare a stock solution of 9-octadecanone in dimethyl sulfoxide (DMSO).

  • Perform serial dilutions in culture medium to achieve a final concentration range (e.g., 1 µM to 100 µM). Ensure the final DMSO concentration is ≤0.5% to avoid solvent toxicity.

  • Replace the medium in the cell plates with the medium containing the test compound. Include vehicle controls (medium with DMSO) and positive controls (e.g., doxorubicin).

  • Incubate for 24 or 48 hours.

• Staining and Imaging:

  • Add a staining solution containing Hoechst 33342 (stains nuclei for cell counting), MitoTracker Red CMXRos (stains mitochondria to assess mitochondrial membrane potential), and CellROX Green (detects reactive oxygen species - ROS).

  • Incubate for 30 minutes at 37°C.

  • Wash cells with Phosphate-Buffered Saline (PBS).

  • Acquire images using an automated HCS imaging system.

• Data Analysis:

  • Use image analysis software to quantify:

    • Cell count (from Hoechst stain) to determine cell viability.

    • Mitochondrial membrane potential intensity (from MitoTracker).

    • ROS production intensity (from CellROX).

  • Calculate the concentration at which a 50% reduction in cell number occurs (IC50) and identify concentration-dependent trends in mitochondrial dysfunction or oxidative stress.

Self-Validation and Trustworthiness: This protocol includes multiple controls (vehicle and positive) to validate the assay's performance. The multi-parametric analysis provides a self-validating system; for instance, a decrease in cell count that correlates with a drop in mitochondrial membrane potential and an increase in ROS provides a stronger, mechanistically plausible indication of toxicity than a single endpoint alone.[13]

Part 2: Environmental Risk Assessment

The environmental profile of 9-octadecanone is dictated by its physical and chemical properties, primarily its high molecular weight, low water solubility, and lipophilic nature.

Predicted Environmental Fate and Transport

Environmental Parameter	Predicted Behavior & Rationale
Biodegradation	Readily Biodegradable. The long alkyl chains are susceptible to microbial degradation via beta-oxidation, similar to natural fatty acids. The EPA's BIOWIN model predicts that oleic acid, a structural analog, is readily biodegradable.[4]
Bioaccumulation	Potential to Bioaccumulate. Due to its very low water solubility and high predicted octanol-water partition coefficient (Log P), the compound is expected to partition from water into organic matter and the fatty tissues of organisms.[3][10]
Soil Adsorption	High Adsorption to Soil. The lipophilic nature will cause 9-octadecanone to strongly adsorb to soil organic carbon, limiting its mobility in terrestrial environments and reducing its potential to leach into groundwater.[14]
Environmental Distribution	Primarily expected to partition to soil and sediment if released to the environment. Due to its low vapor pressure, volatilization to the atmosphere is not a significant transport pathway.[3]

Read-Across Ecotoxicological Assessment

Ecotoxicity data is inferred from studies on oleic acid and tall oil fatty acids, as reported in the EPA's assessment of cobalt oleate.[4]

Endpoint	Analog Compound	Observed Effect (LC50/EC50) & Commentary	Predicted 9-Octadecanone Profile
Acute Fish Toxicity	Tall Oil Fatty Acid	96h LL50 > 1000 mg/L (Fathead Minnow).[4] Indicates low toxicity to fish.	Low Acute Toxicity to Fish
Acute Daphnia Toxicity	Tall Oil Fatty Acid	48h LL50 > 1000 mg/L (Daphnia magna).[4] Indicates low toxicity to aquatic invertebrates.	Low Acute Toxicity to Daphnia
Algal Toxicity	Tall Oil Fatty Acid	72h EL50 = 854 mg/L (Selenastrum capricornutum).[4] Indicates low toxicity to algae.	Low Acute Toxicity to Algae

Causality and Interpretation: The low aquatic toxicity of these long-chain fatty substances is primarily due to their extremely low water solubility. It is difficult to achieve and maintain concentrations high enough in the water column to elicit an acute toxic response. The toxicity that is observed is often considered a physical or mechanical effect rather than a specific biochemical interaction.

Proposed Environmental Testing Strategy

To generate definitive environmental data, a set of standardized OECD guideline studies is recommended.

Caption: Standardized workflow for environmental assessment of 9-octadecanone.

• Preparation:

  • Prepare a mineral salt medium.

  • Obtain an inoculum from a source of mixed microorganisms (e.g., activated sludge from a wastewater treatment plant).

  • Prepare a stock solution of 9-octadecanone (test substance) at a concentration that will yield 10-20 mg/L of Total Organic Carbon (TOC) in the final test flasks. A non-toxic, water-miscible solvent may be used sparingly if necessary.

• Test Setup:

  • Set up multiple sealed test flasks containing the mineral medium and inoculum.

  • Add the test substance to one set of flasks.

  • Include control flasks: inoculum only (to measure background CO₂ evolution) and flasks with a readily biodegradable reference substance like sodium benzoate (to validate the inoculum's activity).

  • Each flask is connected to a series of CO₂-absorbing traps (containing barium or sodium hydroxide).

• Incubation and Measurement:

  • Incubate the flasks in the dark at a constant temperature (20-24°C) for 28 days.

  • Periodically (e.g., every 2-3 days), measure the amount of CO₂ produced in each flask by titrating the contents of the CO₂ traps.

• Data Analysis and Interpretation:

  • Calculate the percentage of biodegradation by comparing the amount of CO₂ produced from the test substance to its theoretical maximum CO₂ production (ThCO₂), after correcting for background CO₂ from the inoculum.

  • Pass Criterion: The substance is considered readily biodegradable if it reaches >60% of its ThCO₂ within the 28-day period and this level is reached within a 10-day window following the onset of biodegradation.

Conclusion

This in-depth guide establishes a predictive toxicological and environmental profile for 9-octadecanone, a compound with significant data gaps. Through a scientifically-defensible read-across approach, 9-octadecanone is predicted to have a low order of acute toxicity and ecotoxicity, with its primary human health concern being a potential aspiration hazard. It is expected to be readily biodegradable but may have a potential for bioaccumulation due to its lipophilicity.

The true value of this assessment lies not in the predictions alone, but in the structured, tiered experimental workflows proposed. By prioritizing modern in vitro and standardized environmental testing methodologies, researchers and drug development professionals can efficiently and ethically generate the definitive data required for a robust risk assessment. This framework ensures that scientific integrity and causality are at the core of understanding the safety profile of 9-octadecanone, enabling its responsible use in scientific and industrial applications.

References

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• U.S. Environmental Protection Agency. (2005). 9-Octadecenoic Acid (Z)-, Cobalt Salt; Test Plan. Retrieved from [Link]

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• Tallman, K. A., & Porter, N. A. (2024). The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi. Chemical Reviews. Retrieved from [Link]

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• Australian Industrial Chemicals Introduction Scheme. (2020). PUBLIC REPORT: 9-Octadecenoic acid, 12-hydroxy-, 2-octyldodecyl ester, (Z)-. Retrieved from [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 9-Octadecanone via Catalytic Ketonization

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the synthesis of 9-octadecanone through the catalytic ketonization of nonanoic acid. Ketonization represents a robust and atom-economical method for the formation of symmetrical ketones, offering a greener alternative to traditional synthetic routes. These application notes delve into the mechanistic underpinnings of the reaction, explore various heterogeneous catalyst systems, and provide a detailed, step-by-step protocol for the successful synthesis and purification of 9-octadecanone. The information presented herein is curated for researchers and professionals in the fields of chemistry and drug development, aiming to provide both theoretical insight and practical guidance.

Introduction: The Significance of 9-Octadecanone and the Merits of Catalytic Ketonization

9-Octadecanone, a long-chain symmetrical ketone, finds applications in various chemical industries, including as a fragrance ingredient, a plasticizer, and an intermediate in the synthesis of more complex molecules. The catalytic ketonization of carboxylic acids, a reaction known for over a century, has regained significant interest as a sustainable method for producing ketones.[1][2] This process involves the coupling of two carboxylic acid molecules to form a ketone, with the concomitant release of carbon dioxide and water, making it an inherently atom-economical and environmentally benign transformation.[3]

The primary advantages of synthesizing 9-octadecanone via catalytic ketonization of nonanoic acid include:

• High Atom Economy: The only by-products are water and carbon dioxide.[4]

• Use of Readily Available Feedstocks: Nonanoic acid is a commercially available fatty acid.

• Heterogeneous Catalysis: The use of solid catalysts simplifies product purification and catalyst recycling.

• Versatility: The ketonization reaction is applicable to a wide range of carboxylic acids, allowing for the synthesis of various symmetrical and unsymmetrical ketones.[5]

This guide will focus on the use of metal oxide catalysts, which have demonstrated high efficacy and selectivity for the ketonization of fatty acids.[6][7]

Mechanistic Insights into Catalytic Ketonization

The precise mechanism of catalytic ketonization over metal oxide surfaces is still a subject of discussion, with several proposed pathways. However, a generally accepted mechanism involves the formation of a β-keto acid intermediate.[8][9] The presence of an α-hydrogen on the carboxylic acid is considered a critical requirement for the reaction to proceed on many solid catalysts.[2][6]

The proposed mechanistic steps are as follows:

• Adsorption and Carboxylate Formation: Two molecules of nonanoic acid adsorb onto the surface of the metal oxide catalyst. The acidic protons of the carboxylic acids are abstracted by basic sites on the catalyst surface, leading to the formation of metal carboxylates.[1]

• Enolate Formation: One of the adsorbed carboxylates undergoes enolization, a process facilitated by the catalyst surface, to form a nucleophilic enolate intermediate.[6]

• Nucleophilic Attack: The enolate intermediate performs a nucleophilic attack on the carbonyl carbon of the second adsorbed carboxylate.

• β-Keto Acid Intermediate Formation: This attack leads to the formation of a β-keto acid intermediate.

• Decarboxylation: The unstable β-keto acid intermediate readily undergoes decarboxylation, releasing a molecule of carbon dioxide.

• Product Desorption: The resulting 9-octadecanone desorbs from the catalyst surface, regenerating the active sites.

Amphoteric metal oxides, possessing both acidic and basic sites, are often excellent catalysts for ketonization, as they can effectively facilitate both the enolization and the subsequent steps of the reaction.[6][10]

Catalyst Selection and Performance

A variety of metal oxides have been investigated for the catalytic ketonization of carboxylic acids. Amphoteric oxides such as ceria (CeO₂), zirconia (ZrO₂), manganese dioxide (MnO₂), and titania (TiO₂) have shown particularly high activity and selectivity.[6][7][11][12][13] The choice of catalyst can significantly impact the reaction rate, yield, and selectivity.

Catalyst System	Support	Typical Reaction Temperature (°C)	Key Advantages
Ceria (CeO₂) based	Al₂O₃, SiO₂	350 - 450	High activity and selectivity, good tolerance to water and CO₂.[12][14]
Zirconia (ZrO₂) based	-	300 - 400	High activity due to Lewis acid sites, promotes the formation of a defective surface that enhances catalysis.[10][15]
Manganese Oxide (MnO₂) based	SiO₂, Al₂O₃	350 - 450	High activity and selectivity, can be used in continuous flow reactors for extended periods.[4][16]
Titania (TiO₂) based	-	300 - 340	Good activity in liquid phase reactions, with both anatase and rutile phases being active.[11][17]

For the synthesis of 9-octadecanone from nonanoic acid, a ceria or zirconia-based catalyst is recommended due to their proven efficacy in the ketonization of long-chain fatty acids.

Experimental Protocol: Synthesis of 9-Octadecanone

This protocol details the synthesis of 9-octadecanone from nonanoic acid using a supported ceria catalyst in a batch reactor setup.

Materials and Equipment

• Reagents:

  • Nonanoic acid (≥98%)

  • Cerium(III) nitrate hexahydrate (for catalyst preparation)

  • γ-Alumina (for catalyst support)

  • Deionized water

  • Toluene (anhydrous)

  • Sodium bicarbonate (saturated aqueous solution)

  • Brine (saturated aqueous sodium chloride solution)

  • Anhydrous magnesium sulfate

  • Hexane (for chromatography)

  • Ethyl acetate (for chromatography)

• Equipment:

  • Three-neck round-bottom flask

  • Reflux condenser

  • Mechanical stirrer

  • Heating mantle with temperature controller

  • Separatory funnel

  • Rotary evaporator

  • Glass column for chromatography

  • Beakers, flasks, and other standard laboratory glassware

Catalyst Preparation (20 wt% CeO₂/Al₂O₃)

• Dissolve the appropriate amount of cerium(III) nitrate hexahydrate in deionized water.

• Add the γ-alumina support to the solution with stirring.

• Slowly evaporate the water at 80°C under continuous stirring until a thick paste is formed.

• Dry the resulting solid in an oven at 120°C overnight.

• Calcine the dried solid in a muffle furnace at 500°C for 4 hours in air.

• Allow the catalyst to cool to room temperature in a desiccator before use.

Reaction Procedure

Figure 1: Experimental workflow for the synthesis of 9-octadecanone.

• Reaction Setup:

  • To a three-neck round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a temperature probe, add nonanoic acid, the prepared 20 wt% CeO₂/Al₂O₃ catalyst (e.g., 5 mol% relative to the acid), and anhydrous toluene as a solvent.

• Reaction Execution:

  • Heat the reaction mixture to a reflux temperature of approximately 350-400°C with vigorous stirring. The exact temperature will depend on the specific catalyst and experimental setup.

  • Maintain the reaction at this temperature for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC) by analyzing small aliquots of the reaction mixture.

• Work-up:

  • Once the reaction is complete (as indicated by the consumption of the starting material), cool the mixture to room temperature.

  • Filter the reaction mixture to remove the solid catalyst. The catalyst can be washed with toluene, dried, and potentially reused.

  • Transfer the filtrate to a separatory funnel and wash sequentially with a saturated aqueous solution of sodium bicarbonate (to remove any unreacted nonanoic acid) and then with brine.

• Purification:

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

  • The crude product, a waxy solid, can be further purified by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure 9-octadecanone.

• Characterization:

  • Confirm the identity and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry.

Safety Precautions

• All manipulations should be carried out in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Nonanoic acid is corrosive and can cause skin and eye irritation. Handle with care.

• Toluene is flammable and toxic. Avoid inhalation and contact with skin.

• The reaction is performed at high temperatures. Use appropriate heating and temperature control measures to prevent accidents.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Conversion	Inactive catalyst	Ensure proper catalyst preparation and calcination. Try a different catalyst system (e.g., ZrO₂-based).
Insufficient reaction time or temperature	Increase the reaction time or temperature. Monitor the reaction closely to determine the optimal conditions.
Formation of By-products	Side reactions at high temperatures	Optimize the reaction temperature to minimize side reactions.
Catalyst deactivation	Regenerate the catalyst by calcination or use fresh catalyst.
Difficulty in Purification	Incomplete removal of starting material	Ensure thorough washing with sodium bicarbonate solution during the work-up.

Conclusion

The catalytic ketonization of nonanoic acid provides an efficient and sustainable route for the synthesis of 9-octadecanone. By understanding the reaction mechanism and carefully selecting the catalyst and reaction conditions, researchers can achieve high yields of the desired product. The protocol outlined in this document serves as a valuable starting point for the laboratory-scale synthesis of 9-octadecanone and can be adapted and optimized for specific research needs.

References

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Application Note: Synthesis of Long-Chain Tertiary Acetate Fragrance Intermediates from 9-Octadecanone

Target Audience: Synthetic Chemists, Fragrance Formulation Scientists, and Drug Development Professionals. Objective: To provide a validated, scalable protocol for converting 9-octadecanone into 9-methyl-9-octadecyl acetate, a high-molecular-weight aliphatic ester with applications in woody and musk-like fragrance profiles.

Introduction & Rationale

9-Octadecanone (CAS 18394-00-8), a C18 aliphatic ketone, is a highly versatile building block in advanced organic synthesis[1]. While it is naturally observed as a biomarker and a product of the oxidative functionalization of long-chain liquid alkanes[2], its primary industrial value lies in its structural utility. In the fragrance and flavor industry, long-chain aliphatic ketones are prized as precursors for musk-like odorants and complex aroma chemicals[3].

While linear aliphatic chains often impart waxy or aldehydic notes, the introduction of steric bulk via tertiary alcohols and their corresponding esters shifts the olfactory profile toward substantive woody, amber, or musk-like base notes. This application note details the two-step transformation of 9-octadecanone into 9-methyl-9-octadecyl acetate .

• Nucleophilic Addition (Grignard Reaction): The carbonyl carbon of 9-octadecanone is subjected to nucleophilic attack by methylmagnesium bromide ( CH3​MgBr ). This breaks the C=O π -bond to form a magnesium alkoxide intermediate, which upon mild acidic hydrolysis yields the sterically hindered tertiary alcohol, 9-methyl-9-octadecanol[4].

• Steglich-Type Acetylation: Due to the severe steric hindrance of the C18 tertiary alcohol, standard Fischer esterification is ineffective. Instead, acetylation is driven by acetic anhydride ( Ac2​O ) and catalyzed by 4-Dimethylaminopyridine (DMAP). DMAP forms a highly reactive N-acylpyridinium intermediate that readily overcomes the steric barrier of the tertiary hydroxyl group.

Mechanistic Workflow

Workflow for the synthesis of 9-methyl-9-octadecyl acetate from 9-octadecanone.

Experimental Protocols

Phase 1: Synthesis of 9-Methyl-9-octadecanol (Grignard Addition)

Causality Note: Anhydrous conditions are critical. Water will prematurely protonate the Grignard reagent, forming methane gas and destroying the nucleophile. Mild quenching with saturated ammonium chloride ( NH4​Cl ) is chosen over strong acids (like HCl ) to prevent the acid-catalyzed dehydration of the newly formed tertiary alcohol into an alkene.

Materials:

• 9-Octadecanone (High purity, >98%)

• Methylmagnesium bromide ( CH3​MgBr ), 3.0 M in Diethyl Ether

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous NH4​Cl solution

• Ethyl Acetate (EtOAc) and Brine

Step-by-Step Procedure:

• Preparation: Flame-dry a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar, an addition funnel, and a nitrogen inlet.

• Dissolution: Dissolve 10.0 g (37.2 mmol) of 9-octadecanone in 100 mL of anhydrous THF. Cool the reaction mixture to 0 °C using an ice-water bath under a continuous nitrogen atmosphere.

• Nucleophilic Attack: Dropwise, add 18.6 mL (55.8 mmol, 1.5 eq) of CH3​MgBr solution via the addition funnel over 30 minutes. Observation: A slight exotherm and color change may occur as the magnesium alkoxide intermediate forms.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4 hours. Monitor via TLC (Hexanes:EtOAc 9:1); the ketone spot ( Rf​≈0.6 ) should disappear, replaced by a more polar alcohol spot ( Rf​≈0.3 ).

• Quenching: Cool the flask back to 0 °C. Carefully quench the reaction by adding 50 mL of saturated aqueous NH4​Cl dropwise. Caution: Vigorous gas evolution (methane) will occur if unreacted Grignard reagent is present.

• Extraction & Purification: Transfer to a separatory funnel. Extract the aqueous layer with EtOAc ( 3×50 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. Purify via flash chromatography to yield 9-methyl-9-octadecanol.

Phase 2: Synthesis of 9-Methyl-9-octadecyl acetate (Acetylation)

Causality Note: Tertiary alcohols are notoriously difficult to esterify due to steric shielding. We utilize DMAP as a nucleophilic catalyst. DMAP attacks acetic anhydride to form a highly electrophilic N-acylpyridinium ion, which is far more susceptible to attack by the sterically hindered tertiary hydroxyl group than acetic anhydride itself.

Materials:

• 9-Methyl-9-octadecanol (from Phase 1)

• Acetic Anhydride ( Ac2​O )

• Triethylamine ( Et3​N )

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM)

Step-by-Step Procedure:

• Setup: In a 250 mL round-bottom flask, dissolve 8.0 g (28.1 mmol) of 9-methyl-9-octadecanol in 80 mL of DCM.

• Reagent Addition: Add 5.88 mL (42.1 mmol, 1.5 eq) of Et3​N and 0.34 g (2.8 mmol, 0.1 eq) of DMAP. Stir for 5 minutes at room temperature.

• Esterification: Add 3.98 mL (42.1 mmol, 1.5 eq) of acetic anhydride dropwise.

• Monitoring: Stir the reaction at room temperature for 12-16 hours. Validate completion via FT-IR (disappearance of the broad O-H stretch at ~3400 cm⁻¹ and appearance of a sharp ester C=O stretch at ~1740 cm⁻¹).

• Workup: Dilute the mixture with 50 mL DCM. Wash sequentially with 1M HCl (to remove DMAP and Et3​N ), saturated NaHCO3​ (to neutralize acetic acid), and brine.

• Isolation: Dry the organic layer over MgSO4​ , filter, and concentrate. Vacuum distillation or column chromatography yields the final fragrance intermediate, 9-methyl-9-octadecyl acetate.

Quantitative Data & Analytical Validation

The following table summarizes the analytical benchmarks and olfactory profiles of the intermediate and final product to ensure self-validation of the synthesis workflow.

Compound	Molecular Weight	GC-MS Retention Time*	Key FT-IR Signals	Yield (%)	Olfactory Profile
9-Octadecanone	268.48 g/mol	14.2 min	1715 cm⁻¹ (C=O stretch)	N/A (Starting Material)	Waxy, slightly fatty, mild
9-Methyl-9-octadecanol	284.52 g/mol	16.5 min	3400 cm⁻¹ (O-H stretch, broad)	88%	Faint floral, clean, substantive
9-Methyl-9-octadecyl acetate	326.56 g/mol	18.1 min	1740 cm⁻¹ (Ester C=O), 1240 cm⁻¹ (C-O)	82%	Woody, amber, soft musk undertones

*GC-MS conditions: HP-5MS column, temperature programmed from 100 °C to 300 °C at 10 °C/min.

Conclusion

By leveraging 9-octadecanone as a central C18 aliphatic scaffold, synthetic chemists can access a range of high-molecular-weight tertiary alcohols and esters. The Grignard addition followed by DMAP-catalyzed acetylation provides a robust, high-yield pathway to compounds with desirable woody and musk-like olfactory properties, suitable for base-note formulation in fine fragrances.

References

• Title: 9-Octadecanone CAS NO 18394-00-8 Source: ChemicalCell / ChemicalRoot URL: [Link]

• Title: Oxidative Functionalization of Long-Chain Liquid Alkanes by Pulsed Plasma Discharges at Atmospheric Pressure Source: ACS Sustainable Chemistry & Engineering URL: [Link]

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• 1. 9-Octadecanone | 18394-00-8 | ChemicalCell [chemicalcell.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 9-Octadecanone | 18394-00-8 | ChemicalCell [chemicalcell.com]
• 4. 9-Octadecanone (CAS 18394-00-8)|High Purity [benchchem.com]

Application Note: Advanced Extraction and Isolation Protocols for 9-Octadecanone from Bacterial Cultures

Introduction & Biological Context

9-Octadecanone (CAS 18394-00-8), also known as stearone or di-n-octyl ketone, is a high-purity, long-chain aliphatic ketone (C₁₈H₃₆O)[1]. While traditionally synthesized for fragrance and pharmaceutical applications, recent microbiological advancements have identified 9-octadecanone as a critical microbial volatile organic compound (mVOC) and metabolic intermediate produced by several bacterial species.

In agricultural biotechnology, strains such as Bacillus sp. and Rhodopseudomonas palustris emit 9-octadecanone to stimulate plant root development and confer resistance to phytopathogens ()[2],[3]. In environmental bioremediation, it serves as a distinct metabolic intermediate during the biodegradation of polyethylene by Kosakonia cowanii JNU01 ()[4]. Furthermore, in veterinary diagnostics, 9-octadecanone is a recognized headspace biomarker for the slow-growing pathogen Mycobacterium avium subsp. paratuberculosis (MAP) ()[5].

Mechanistic Insights: Biosynthesis and Chemical Ecology

To optimize extraction yields, researchers must understand the causality behind the target's biosynthesis. In polymer-degrading strains like K. cowanii, long-chain alkanes are initially oxidized into secondary alcohols (e.g., 9-octadecanol). These alcohols are subsequently dehydrogenated by alcohol dehydrogenase (Adh) to yield 9-octadecanone[4].

Crucial Extraction Timing: If the culture is left unharvested for too long, 9-octadecanone is further oxidized by Baeyer-Villiger monooxygenase (BVMO) into esters, which are subsequently hydrolyzed into alkanoic acids[4]. Therefore, timing the extraction during the peak logarithmic or early stationary phase—before BVMO-mediated degradation dominates—is a self-validating step required to maximize the target yield.

Metabolic pathway of 9-octadecanone synthesis and degradation in bacteria.

Experimental Workflows & Protocols

To accommodate different downstream applications, this guide details two distinct, self-validating extraction systems.

Protocol A: Liquid-Liquid Extraction (LLE) for Bulk Isolation

Causality & Rationale: Ethyl acetate is selected as the organic solvent due to its moderate polarity index. It efficiently partitions the lipophilic C18 ketone from the highly polar aqueous culture medium while leaving behind cellular debris and highly polar primary metabolites (e.g., sugars, amino acids)[6].

Step-by-Step Methodology:

• Cultivation: Grow the bacterial strain in minimal broth (e.g., M9) supplemented with the target carbon source at 28°C for 7 days[4].

• Cell Separation: Centrifuge the culture at 13,000 rpm for 20 minutes at 4°C to pellet the cells. Isolate the cell-free supernatant[6].

• Solvent Addition: Transfer the supernatant to a separatory funnel. Add an equal volume (1:1 v/v) of HPLC-grade ethyl acetate[6].

• Partitioning: Vortex or mechanically shake the mixture vigorously for 10 minutes to maximize the interfacial surface area for mass transfer[6].

• Phase Separation: Allow the mixture to stand until the organic (upper) and aqueous (lower) phases completely separate.

• Recovery: Collect the upper ethyl acetate layer. Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄) to remove residual water.

• Concentration (Critical Step): Evaporate the solvent under a gentle stream of ultra-pure nitrogen (N₂) at room temperature. Do not use high-heat rotary evaporation, as 9-octadecanone is a volatile compound with a relatively low melting point (~46.8°C) and can be lost through volatilization[5].

• Analysis: Reconstitute the dried extract in a minimal volume of hexane for GC-MS analysis.

Step-by-step liquid-liquid extraction workflow for isolating 9-octadecanone.

Protocol B: Headspace Solid-Phase Microextraction (HS-SPME)

Causality & Rationale: For diagnostic applications (e.g., MAP detection) or agricultural mVOC analysis, solvent-free extraction prevents the masking of low-abundance volatile peaks by solvent delays in GC-MS[5],[2].

• Sample Prep: Place 10 mL of the active bacterial culture into a 20 mL sterile headspace vial and seal tightly with a PTFE/silicone septum.

• Equilibration: Incubate the vial at 40°C for 15 minutes to allow the volatile 9-octadecanone to partition into the headspace.

• Fiber Exposure: Pierce the septum with an SPME needle housing a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber. Expose the fiber to the headspace for 30 minutes at 40°C.

• Desorption: Retract the fiber and immediately insert it into the GC-MS injection port (250°C) for 3 minutes for thermal desorption.

Quantitative Data & Analytical Parameters

To ensure a self-validating protocol, extracted samples must be verified against known analytical standards. Below is a summary of the quantitative parameters required for the successful identification of 9-octadecanone via GC-MS[1],[6].

Table 1: Analytical Parameters and Extraction Metrics for 9-Octadecanone

Parameter	Specification / Data	Rationale / Causality
Molecular Formula / Mass	C₁₈H₃₆O / 268.48 g/mol	Target confirmation via mass-to-charge (m/z) ratio.
Optimal Extraction Solvent	Ethyl Acetate (1:1 v/v)	High recovery rate for C16-C33 aliphatic ketones.
GC Column	DB-5MS (30 m × 0.25 mm × 0.25 µm)	Non-polar stationary phase ideal for lipophilic ketones.
Oven Temperature Program	40°C (hold 2 min) → 280°C at 6°C/min	Ensures sharp peak resolution for C18 isomers.
Major MS Fragments (m/z)	43, 57, 71, 141, 156	Diagnostic ions for structural elucidation (NIST library).

References

• Jeon, et al. "Screening of a New Kosakonia Species for Polyethylene Biodegradation". Journal of Microbiology and Biotechnology, 2024. URL: [Link]

• Zou, et al. "Microbial Volatile Organic Compounds: An Alternative for Chemical Fertilizers in Sustainable Agriculture Development". MDPI Agronomy, 2022. URL:[Link]

Sources

• 1. 9-Octadecanone | 18394-00-8 | ChemicalCell [chemicalcell.com]
• 2. iob.ntu.edu.tw [iob.ntu.edu.tw]
• 3. mdpi.com [mdpi.com]
• 4. jmb.or.kr [jmb.or.kr]
• 5. 9-Octadecanone (CAS 18394-00-8)|High Purity [benchchem.com]
• 6. Screening of a New Kosakonia Species for Polyethylene Biodegradation - PMC [pmc.ncbi.nlm.nih.gov]

Leveraging Machine Learning for High-Dimensional Analysis of 9-Octadecanone VOC Profiles

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

The analysis of Volatile Organic Compound (VOC) profiles presents a significant opportunity in diagnostics, environmental monitoring, and drug development. These profiles, often comprising hundreds of compounds, form a high-dimensional data landscape that is challenging to interpret using traditional statistical methods. 9-Octadecanone, a long-chain aliphatic ketone, has been identified as a key VOC in various biological processes, including as a potential biomarker for microbial activity.[1] This application note provides a comprehensive guide for researchers on utilizing machine learning tools to analyze complex VOC profiles where 9-octadecanone is a compound of interest. We will detail the entire workflow, from sample analysis using Gas Chromatography-Mass Spectrometry (GC-MS) to data pre-processing and the implementation of both unsupervised and supervised machine learning models for pattern recognition and predictive classification.

Introduction: The Challenge and Opportunity of VOC Profiling

Volatile Organic Compounds are small molecules that exhibit high vapor pressure at room temperature, allowing them to be readily sampled from headspace, breath, or other biological matrices.[2][3] A VOC profile, or "volatilome," provides a chemical snapshot of the metabolic state of a biological system. 9-Octadecanone (C₁₈H₃₆O) is one such compound, a ketone that has been detected in the headspace of bacterial cultures, such as Mycobacterium avium subsp. paratuberculosis, making it a valuable biomarker for developing rapid diagnostic methods.[1]

However, the analytical challenge lies not in detecting a single compound but in interpreting the complex interplay of hundreds of VOCs. A biological event, such as a disease state or response to a drug, rarely alters a single VOC. Instead, it creates a subtle but significant shift in the entire VOC profile. Manually identifying these patterns is often impossible. Machine learning (ML) algorithms are exceptionally well-suited for this task, as they can automatically learn and identify complex patterns within large, high-dimensional datasets to make predictions or classifications.[4][5] This guide provides the scientific rationale and step-by-step protocols for applying these powerful computational tools.

Part 1: Data Acquisition and Pre-Processing

The foundation of any successful machine learning application is high-quality, well-prepared data. In the context of VOC analysis, this begins with robust analytical chemistry and rigorous data pre-processing.

Analytical Methodology: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the gold standard for separating and identifying volatile and semi-volatile compounds in complex mixtures, making it the ideal platform for analyzing 9-octadecanone and its associated VOC profile.[1][6] The gas chromatograph separates individual compounds based on their physicochemical properties, and the mass spectrometer provides structural information for identification by creating a unique mass spectrum for each compound.

Protocol 1: Headspace GC-MS Analysis of VOCs

This protocol outlines a standard method for analyzing VOCs, including long-chain ketones like 9-octadecanone, from the headspace of a biological sample (e.g., bacterial culture, cell line).

A. Sample Preparation & Headspace Sampling:

• Incubation: Place your sample (e.g., 1-5 mL of culture medium, tissue homogenate) in a 20 mL headspace vial and seal securely with a PTFE-lined septum cap.

• Equilibration: Incubate the vial at a controlled temperature (e.g., 60-80°C) for a defined period (e.g., 20-30 minutes) to allow VOCs to partition into the headspace.

• Sampling: Utilize a heated, gas-tight syringe or an automated headspace sampler to withdraw a fixed volume (e.g., 1 mL) of the headspace gas.

B. GC-MS Instrumentation and Conditions: The following table provides typical starting parameters for a GC-MS system. These should be optimized for your specific instrument and application.

Parameter	Recommended Setting	Rationale
Injector	Splitless mode, 250°C	Ensures efficient transfer of analytes onto the column, especially for trace-level detection.
GC Column	Mid-polarity column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film)	Provides good separation for a wide range of VOCs, including ketones.
Carrier Gas	Helium, constant flow rate of 1.0-1.2 mL/min	Inert carrier gas that provides good chromatographic efficiency.
Oven Program	Initial 60°C (hold 2 min), ramp 10°C/min to 280°C (hold 10 min)	A temperature ramp allows for the separation of compounds with a wide range of boiling points.[6]
MS Interface	Transfer line temperature: 280°C	Prevents condensation of less volatile compounds like 9-octadecanone.
Ion Source	Electron Ionization (EI) at 70 eV, temperature 230°C	Standard ionization method that produces reproducible fragmentation patterns for library matching.[6]
Mass Analyzer	Full scan mode, m/z range 40-500	Captures the full mass spectrum for compound identification against libraries like NIST.[6][7]

C. Data Acquisition:

• Inject the headspace sample into the GC-MS.

• Acquire the data, which will consist of a total ion chromatogram (TIC) and the underlying mass spectra for each time point.

• Identify 9-octadecanone and other compounds by comparing their retention times and mass spectra to an analytical standard or a reference library such as the NIST/EPA/NIH Mass Spectral Library.[1][7]

Data Pre-Processing: Cleaning the Signal for Machine Learning

Raw chromatographic data is not suitable for direct input into machine learning models. It contains baseline drift, noise, and misalignments between samples. The following workflow is essential for extracting a clean, reliable feature matrix.

Caption: A typical workflow for pre-processing raw GC-MS data to generate a feature matrix suitable for machine learning analysis.

Protocol 2: Step-by-Step Data Pre-Processing

This protocol can be implemented using various software platforms (e.g., R with xcms package, Python with pyOpenMS, or commercial software).

• Baseline Correction: Apply a baseline subtraction algorithm to each chromatogram. This corrects for the gradual rise and fall of the signal that is not related to specific analyte peaks.

• Noise Reduction: Use a smoothing filter, such as the Savitzky-Golay filter, to reduce random noise while preserving the shape of the chromatographic peaks.

• Peak Detection: Employ an algorithm to identify peaks that are significantly above the noise level. This step generates a list of potential VOCs based on their retention time and integrated area (a proxy for abundance).

• Peak Alignment: This is a crucial step. Due to minor instrumental variations, the retention time of the same compound (e.g., 9-octadecanone) can shift slightly between runs. Alignment algorithms correct for these shifts, ensuring that you are comparing the same VOC across all samples.

• Normalization: To account for differences in overall sample concentration or instrument sensitivity, normalize the peak areas. A common method is Total Area Sum Normalization, where the area of each peak is divided by the total area of all peaks in that sample.

• Feature Matrix Generation: The final output is a table where each row represents a sample and each column represents a specific VOC (feature), with the cell values being the normalized peak areas. This matrix is the direct input for your machine learning models.

Part 2: Machine Learning Models for VOC Profile Analysis

With a clean feature matrix, we can now apply machine learning. The choice of model depends on the research question: are you exploring the data for natural groupings, or are you trying to build a model to predict a specific outcome?

Unsupervised Learning: Discovering Hidden Patterns

Unsupervised learning is used for exploratory analysis when you do not have pre-defined labels for your samples. Its goal is to find inherent structures or clusters in the data.

• Principal Component Analysis (PCA): A dimensionality reduction technique that transforms the high-dimensional VOC data into a few "principal components." These components capture the largest variance in the data, allowing for visualization of sample groupings, outliers, and trends in a 2D or 3D plot.

• Hierarchical Clustering: An algorithm that groups similar samples together based on the similarity of their entire VOC profile, creating a dendrogram (tree diagram) that visually represents the relationships between samples.

Supervised Learning: Building Predictive Models

Supervised learning is used when you have labeled data (e.g., "Diseased" vs. "Healthy", "Responded to Drug" vs. "Non-Responder") and the goal is to train a model that can classify new, unknown samples.

Support Vector Machines (SVM) are a powerful and popular choice for VOC analysis because they perform well in high-dimensional spaces and are robust to overfitting, especially with smaller sample sizes.[4] An SVM works by finding the optimal hyperplane that best separates the different classes in your dataset.

Protocol 3: Implementing a Support Vector Machine (SVM) Classifier

This protocol outlines the steps to train and validate an SVM model using a feature matrix of VOC profiles.

Sources

• 1. 9-Octadecanone (CAS 18394-00-8)|High Purity [benchchem.com]
• 2. research.unl.pt [research.unl.pt]
• 3. researchgate.net [researchgate.net]
• 4. Machine learning for the meta-analyses of microbial pathogens’ volatile signatures - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Using machine learning methods to investigate the role of volatile organic compounds in non-alcoholic fatty liver disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 9-Octadecanone [webbook.nist.gov]

Application Notes and Protocols for Grignard Reactions Utilizing 9-Octadecanone

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the successful execution of Grignard reactions using 9-octadecanone as a starting material. The Grignard reaction is a cornerstone of organic synthesis, enabling the formation of carbon-carbon bonds with exceptional versatility.[1][2] When applied to ketones such as 9-octadecanone, it facilitates the synthesis of sterically hindered tertiary alcohols, which are valuable intermediates in various synthetic pathways.[3][4][5] This guide delves into the mechanistic nuances, offers detailed, field-proven protocols, and provides troubleshooting strategies to overcome common challenges associated with this powerful transformation, particularly when dealing with long-chain, aliphatic ketones.

Introduction: The Grignard Reaction with Ketones

The Grignard reaction involves the nucleophilic addition of an organomagnesium halide (the Grignard reagent) to the electrophilic carbonyl carbon of a ketone.[3][4][5] This process results in the formation of a new carbon-carbon bond and, after an acidic workup, yields a tertiary alcohol.[3][6][7] The general mechanism proceeds through a two-step sequence:

• Nucleophilic Addition: The highly polarized carbon-magnesium bond of the Grignard reagent renders the carbon atom nucleophilic. This nucleophilic carbon attacks the electrophilic carbonyl carbon of the ketone, leading to the formation of a tetrahedral magnesium alkoxide intermediate.[3][8]

• Protonation (Workup): Subsequent treatment of the reaction mixture with a mild acid protonates the alkoxide, yielding the final tertiary alcohol product.[3][9]

The use of 9-octadecanone, a long-chain saturated ketone, introduces specific considerations due to its steric bulk and the lipophilic nature of its alkyl chains. These factors can influence reaction kinetics and potentially lead to side reactions.

Mechanistic Considerations and Potential Side Reactions

While the primary reaction pathway is nucleophilic addition, certain side reactions can occur, particularly with sterically hindered ketones like 9-octadecanone.[10] Understanding these potential pitfalls is crucial for optimizing reaction conditions and maximizing the yield of the desired tertiary alcohol.

• Enolization: The Grignard reagent, being a strong base, can deprotonate the α-carbon of the ketone to form an enolate.[10][11] This is more likely with bulky Grignard reagents and sterically hindered ketones.[11] Upon aqueous workup, the enolate is protonated, regenerating the starting ketone and reducing the overall yield.[10][11]

• Reduction: If the Grignard reagent possesses β-hydrogens, it can act as a reducing agent, transferring a hydride to the carbonyl carbon via a cyclic six-membered transition state.[10] This results in the formation of a secondary alcohol (9-octadecanol in this case) instead of the desired tertiary alcohol.

To mitigate these side reactions, careful selection of the Grignard reagent and precise control of reaction temperature are paramount. Using Grignard reagents without β-hydrogens (e.g., methylmagnesium bromide) can prevent reduction, and conducting the reaction at lower temperatures generally favors the desired nucleophilic addition over enolization.[12]

Experimental Protocols

The successful execution of a Grignard reaction hinges on maintaining strictly anhydrous (dry) conditions, as Grignard reagents are highly reactive towards protic sources like water.[1][2][12]

Rigorous Preparation of Glassware and Reagents

Rationale: The presence of even trace amounts of water will quench the Grignard reagent, leading to reaction failure.[1][12]

Protocol:

• All glassware (round-bottom flask, condenser, dropping funnel, etc.) must be thoroughly cleaned and dried in an oven at a minimum of 120°C for at least 4 hours (overnight is recommended).[12][13][14]

• Assemble the glassware hot under a stream of dry, inert gas (nitrogen or argon) and allow it to cool to room temperature under the inert atmosphere.[14]

• Anhydrous solvents, typically diethyl ether or tetrahydrofuran (THF), are essential.[2][12] Use freshly opened bottles or solvents dried over an appropriate drying agent.

In-Situ Preparation of the Grignard Reagent

Rationale: While commercially available Grignard reagents can be used, preparing them fresh in the laboratory ensures maximum reactivity.[15] This protocol describes the preparation of a generic Grignard reagent (R-MgX).

Materials:

• Magnesium turnings

• Alkyl or aryl halide (R-X)

• Anhydrous diethyl ether or THF

• A small crystal of iodine (as an activator)[13][14]

Protocol:

• Place the magnesium turnings in the flame-dried round-bottom flask under an inert atmosphere.

• Add a small crystal of iodine. The iodine helps to activate the magnesium surface by reacting with the passivating magnesium oxide layer.[14]

• Add a small portion of the anhydrous solvent to cover the magnesium.

• Prepare a solution of the alkyl/aryl halide in anhydrous solvent in a dropping funnel.

• Add a small amount of the halide solution to the magnesium suspension. The reaction should initiate, as evidenced by bubbling on the magnesium surface and a gentle reflux of the solvent.[12] If the reaction does not start, gentle warming with a heat gun or crushing the magnesium with a dry stirring rod may be necessary.[13]

• Once initiated, add the remaining halide solution dropwise at a rate that maintains a gentle reflux.[16]

• After the addition is complete, continue to stir the mixture at room temperature or with gentle heating until most of the magnesium has been consumed. The resulting grey-brown solution is the Grignard reagent.[17]

Reaction of the Grignard Reagent with 9-Octadecanone

Rationale: The slow addition of the ketone to the Grignard reagent at a controlled temperature minimizes side reactions and ensures a manageable reaction exotherm.

Protocol:

• Cool the prepared Grignard reagent solution to 0°C using an ice bath.

• Dissolve the 9-octadecanone in a minimal amount of anhydrous diethyl ether or THF in a separate, dry flask.

• Slowly add the 9-octadecanone solution to the stirred Grignard reagent via a dropping funnel or syringe.[13][18] The reaction is exothermic, and the addition rate should be controlled to maintain the temperature below 10°C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 1-2 hours to ensure complete consumption of the ketone. Reaction progress can be monitored by Thin Layer Chromatography (TLC).[9]

Aqueous Workup and Purification

Rationale: The workup step is critical for protonating the magnesium alkoxide intermediate to the final alcohol and for removing inorganic byproducts.[9]

Protocol:

• Cool the reaction mixture back down to 0°C in an ice bath. This is crucial to control the highly exothermic quenching process.[9]

• Slowly and carefully add a saturated aqueous solution of ammonium chloride (NH₄Cl) dropwise with vigorous stirring.[9][12] This will quench any unreacted Grignard reagent and protonate the alkoxide to form the tertiary alcohol. The use of a mild acid like NH₄Cl helps to prevent potential acid-catalyzed dehydration of the tertiary alcohol product.[12]

• Continue adding the NH₄Cl solution until the evolution of gas ceases and two distinct layers are observed.

• Transfer the mixture to a separatory funnel.

• Extract the aqueous layer with diethyl ether or another suitable organic solvent (e.g., ethyl acetate) two to three times to maximize product recovery.[9]

• Combine the organic extracts and wash them with a saturated aqueous solution of sodium chloride (brine).[9][13] This helps to remove the majority of dissolved water from the organic layer.

• Dry the organic layer over an anhydrous drying agent such as anhydrous sodium sulfate or magnesium sulfate.

• Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the crude tertiary alcohol.

• The crude product can be further purified by recrystallization or column chromatography.

Data Presentation and Visualization

Stoichiometry and Reaction Parameters

Parameter	Recommended Value	Rationale
9-Octadecanone	1.0 equivalent	Limiting reagent.
Grignard Reagent	1.1 - 1.5 equivalents	A slight excess ensures complete consumption of the ketone.
Solvent	Anhydrous Diethyl Ether or THF	Aprotic solvents that stabilize the Grignard reagent.[19]
Reaction Temperature	0°C to Room Temperature	Lower temperatures favor nucleophilic addition and minimize side reactions.[12]
Reaction Time	1 - 3 hours	Dependent on the specific Grignard reagent and reaction scale.
Quenching Agent	Saturated aq. NH₄Cl	Mildly acidic to protonate the alkoxide without causing dehydration.[12]

Reaction Mechanism Diagram

Caption: General mechanism of a Grignard reaction with a ketone.

Experimental Workflow Diagram

Caption: Experimental workflow for the synthesis of a tertiary alcohol.

Troubleshooting

Issue	Potential Cause(s)	Recommended Solution(s)
Reaction fails to initiate.	- Passivated magnesium surface.[14]- Wet glassware or solvent.[12]	- Add a crystal of iodine or a few drops of 1,2-dibromoethane to activate the magnesium.[14][19]- Mechanically crush the magnesium turnings.[13]- Ensure all glassware is rigorously dried and solvents are anhydrous.[12]
Low yield of tertiary alcohol.	- Incomplete reaction.- Grignard reagent quenched by moisture.[11]- Significant side reactions (enolization, reduction).[11]	- Increase reaction time or use a slight excess of the Grignard reagent.- Re-verify anhydrous conditions of all equipment and reagents.[11]- Lower the reaction temperature during the addition of the ketone.[12]- Use a less sterically hindered Grignard reagent if possible.[11]
Starting ketone is recovered.	- Enolization of the ketone by the Grignard reagent.[10][11]	- Perform the reaction at a lower temperature (e.g., -78°C).- Use a less bulky Grignard reagent.[11]- Consider using a cerium(III) chloride additive to increase the nucleophilicity of the organometallic reagent relative to its basicity (Luche reduction conditions).
Formation of a dark-colored reaction mixture.	- Wurtz-type coupling side reactions.- Impurities in the magnesium or alkyl halide.	- This is often cosmetic and may not significantly impact the yield. Ensure high-purity starting materials are used for subsequent runs.

Conclusion

The Grignard reaction of 9-octadecanone provides an effective route to novel, sterically hindered tertiary alcohols. Success in this synthesis is contingent upon meticulous attention to anhydrous reaction conditions, careful control of reaction temperature to minimize side reactions, and a well-executed workup procedure. The protocols and troubleshooting guide presented herein offer a robust framework for researchers to confidently and efficiently utilize this powerful carbon-carbon bond-forming reaction in their synthetic endeavors.

References

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• Chemistry Steps. (n.d.). The Grignard Reaction Mechanism. Retrieved from [Link]

• LibreTexts. (2024, March 16). 7: The Grignard Reaction (Experiment). Retrieved from [Link]

• Wikipedia. (2024). Grignard reaction. Retrieved from [Link]

• Study.com. (n.d.). Grignard Reaction with Alcohol, Ketone & Aldehyde Overview. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Addition of Grignard reagents to ketones to give tertiary alcohols. Retrieved from [Link]

• Jasperse, J. (n.d.). Grignard Synthesis of Triphenylmethanol. Retrieved from [Link]

• American Chemical Society. (2018). Preparation of Grignard Reagents: FTIR and Calorimetric Investigation for Safe Scale-Up. Org. Process Res. Dev., 22(10), 1364–1372. Retrieved from [Link]

• Journal of Chemical Education. (1988). Grignard Synthesis of Various Tertiary Alcohols. 65(7), 639. Retrieved from [Link]

• The Organic Chemistry Tutor. (2026, January 26). Synthesize ANY alcohol with Grignard Magic from Ketones! Organic Chemistry [Video]. YouTube. Retrieved from [Link]

• Master Organic Chemistry. (2015, December 10). Reactions of Grignard Reagents. Retrieved from [Link]

• Unknown. (n.d.). CHEM-333: Experiment 10: Grignard Reagent Preparation and Reaction. Retrieved from [Link]

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• Reddit. (2021, September 9). Grignard Formation - Troubleshooting and Perfecting. r/Chempros. Retrieved from [Link]

• NurdRage. (2018, February 18). Using the Grignard Reaction to Make Tertiary alcohols [Video]. YouTube. Retrieved from [Link]

• Unknown. (n.d.). 1. Grignard Reaction. Retrieved from [Link]

• Unknown. (n.d.). Efficient Synthesis of Tertiary Alcohols: Highly Selective Alkylation to Ketones Catalyzed by Ate Complex.

• Reddit. (2022, August 7). Experimental protocol for conducting Grignard reaction for synthesis of an alcohol. r/OrganicChemistry. Retrieved from [Link]

• University of California, Irvine. (n.d.). 25. The Grignard Reaction. Retrieved from [Link]

• ACS Publications. (2012, April 23). Added-Metal-Free Catalytic Nucleophilic Addition of Grignard Reagents to Ketones. The Journal of Organic Chemistry. Retrieved from [Link]

• Utah Tech University. (n.d.). Addition of a Grignard to a Ketone. Retrieved from [Link]

• Organic Chemistry Data. (n.d.). Grignard Reaction - Common Conditions. Retrieved from [Link]

• Save My Exams. (n.d.). Increasing Chain Length (Edexcel A Level Chemistry): Revision Note. Retrieved from [Link]

• Nature. (2016, December 23). Catalytic enantioselective addition of Grignard reagents to aromatic silyl ketimines. Scientific Reports, 6, 39684. Retrieved from [Link]

• Chemguide. (n.d.). REACTION OF ALDEHYDES AND KETONES WITH GRIGNARD REAGENTS. Retrieved from [Link]

• Google Patents. (n.d.). CN102643163A - Method for preparing tertiary alcohol by means of Grignard reaction.

• Journal of Chemical Education. (2007, March 1). Using a Premade Grignard Reagent To Synthesize Tertiary Alcohols in a Convenient Investigative Organic Laboratory Experiment. 84(3), 514. Retrieved from [Link]

• Unknown. (n.d.). Grignard Reagent Reacting with an Aldehyde or Ketone. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the 1,2-addition of Grignard reagents to ketone 1. Retrieved from [Link]

• LibreTexts. (2014, July 25). 18.4: The Reactions of Carbonyl Compounds with Gringard Reagents. Retrieved from [Link]

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• 1. Grignard reaction - Wikipedia [en.wikipedia.org]
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• 3. 3.4.2 – Grignard Reactions with Carbonyls – Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…) [ecampusontario.pressbooks.pub]
• 4. The Grignard Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
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• 7. 9-Octadecanone (CAS 18394-00-8)|High Purity [benchchem.com]
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Preparation of 9-Octadecanone Reference Standards for Microbiological Research

An Application Note and Protocol from the Senior Application Scientist

Introduction

9-Octadecanone (CAS 18394-00-8), a long-chain aliphatic ketone, is emerging as a molecule of significant interest in microbiological research. Its role extends from being a volatile organic compound (VOC) biomarker for the detection of pathogenic bacteria to its involvement as a microbial metabolite in complex ecosystems like the gut microbiome. A key application is in veterinary microbiology, where 9-octadecanone has been identified in the headspace of Mycobacterium avium subsp. paratuberculosis (MAP) cultures, the causative agent of Johne's disease in ruminants.[1][2] This makes it a valuable target for the development of non-invasive diagnostic methods. Furthermore, long-chain ketones are known to be produced by various microbes and may play a role in bacterial communication and signaling pathways.

Accurate quantitative analysis of 9-octadecanone in microbial cultures or biological samples is crucial for understanding its role in pathogenesis, microbial metabolism, and for the development of diagnostic tools. This requires the availability of high-purity reference standards. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, purification, characterization, and preparation of 9-octadecanone reference standards for use in microbiological applications.

Synthesis of 9-Octadecanone via Oxidation of 9-Octadecanol

A reliable method for the synthesis of 9-octadecanone is the oxidation of the corresponding secondary alcohol, 9-octadecanol. This method is favored for its high yield and the commercial availability of the starting material. The use of a mild and selective oxidizing agent, such as Dess-Martin periodinane (DMP), minimizes the formation of byproducts.

Caption: Oxidation of 9-octadecanol to 9-octadecanone.

Experimental Protocol: Synthesis

• Reaction Setup: In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve 9-octadecanol (1.0 equivalent) in anhydrous dichloromethane (DCM).

• Addition of Oxidizing Agent: To the stirred solution at room temperature, add Dess-Martin periodinane (1.5 equivalents) portion-wise over 15 minutes.

• Reaction Monitoring: Monitor the progress of the reaction by Thin-Layer Chromatography (TLC) until the starting material is no longer detectable (typically 2-4 hours).

• Work-up: Upon completion, dilute the reaction mixture with diethyl ether and pour it into a separatory funnel containing a saturated aqueous solution of sodium bicarbonate and sodium thiosulfate.

• Extraction: Shake the funnel vigorously and separate the organic layer. Extract the aqueous layer twice more with diethyl ether.

• Washing and Drying: Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Solvent Removal: Filter the solution and remove the solvent under reduced pressure using a rotary evaporator to yield the crude 9-octadecanone.

Purification of 9-Octadecanone by Column Chromatography

To achieve the high purity (>98%) required for a reference standard, the crude product must be purified. Column chromatography using silica gel is an effective method for separating 9-octadecanone from any unreacted starting material and byproducts.

Caption: Workflow for the purification of 9-octadecanone.

Experimental Protocol: Purification

• Column Preparation: Prepare a silica gel column using a slurry of silica gel in hexane.

• Sample Loading: Dissolve the crude 9-octadecanone in a minimal amount of the mobile phase (e.g., 95:5 hexane:ethyl acetate) and load it onto the column.

• Elution: Elute the column with a gradient of increasing polarity, starting with hexane and gradually increasing the proportion of ethyl acetate.

• Fraction Collection: Collect fractions and monitor their composition by TLC.

• Purity Assessment: Combine the fractions containing the pure product, as determined by TLC analysis.

• Final Product: Remove the solvent from the combined pure fractions under reduced pressure to obtain pure 9-octadecanone as a white solid.

Characterization and Quality Control

The identity and purity of the synthesized 9-octadecanone must be rigorously confirmed using multiple analytical techniques. This is essential for its validation as a reference standard.

Technique	Parameter	Expected Result
¹H NMR	Chemical Shift (δ)	Signals corresponding to the methyl and methylene protons of the alkyl chains, and the protons alpha to the carbonyl group.
¹³C NMR	Chemical Shift (δ)	A characteristic peak for the carbonyl carbon around 210-215 ppm, along with signals for the carbons in the alkyl chains.
FTIR	Wavenumber (cm⁻¹)	A strong absorption band in the region of 1700-1725 cm⁻¹, characteristic of a ketone carbonyl stretch.
Mass Spec (EI)	m/z	A molecular ion peak corresponding to the molecular weight of 9-octadecanone (268.48 g/mol ).
Purity (GC-FID)	Peak Area	>98%

Preparation of 9-Octadecanone Reference Standard Solutions

Accurate preparation of standard solutions is critical for quantitative applications.

Experimental Protocol: Standard Preparation

• Stock Solution (e.g., 1 mg/mL):

  • Accurately weigh approximately 10 mg of pure 9-octadecanone into a 10 mL volumetric flask.

  • Dissolve the solid in a suitable solvent, such as hexane or ethyl acetate, and make up to the mark.

  • This stock solution should be stored in an amber glass vial at -20°C.

• Working Solutions:

  • Prepare a series of working standard solutions by serial dilution of the stock solution.

  • These working solutions will be used to generate a calibration curve for the quantification of 9-octadecanone in samples.

Target Concentration (µg/mL)	Volume of Stock (1 mg/mL) (µL)	Final Volume (mL)
100	1000	10
50	500	10
25	250	10
10	100	10
5	50	10
1	10	10

Application in Microbiological Assays: GC-MS Analysis of Bacterial Volatiles

The prepared 9-octadecanone reference standards can be used to quantify its production by microorganisms, such as in the headspace analysis of bacterial cultures.

Caption: Analytical workflow for the quantification of 9-octadecanone.

General Protocol: Quantification

• Sample Collection: Collect the headspace volatiles from the microbial culture using a solid-phase microextraction (SPME) fiber.

• GC-MS Analysis: Introduce the SPME fiber into the gas chromatograph-mass spectrometer (GC-MS) for thermal desorption and analysis.

• Calibration Curve: Analyze the prepared 9-octadecanone working standard solutions under the same GC-MS conditions to generate a calibration curve of peak area versus concentration.

• Quantification: Determine the peak area of 9-octadecanone in the microbial sample chromatogram and use the calibration curve to calculate its concentration.

Storage and Stability of Reference Standards

To ensure the integrity and accuracy of quantitative results, proper storage of the 9-octadecanone reference standard is essential.

• Solid Form: Pure, solid 9-octadecanone should be stored in a tightly sealed, amber glass vial at -20°C or lower. The solid form is generally more stable than solutions.[3]

• Stock Solutions: Stock solutions should be stored at -20°C in amber glass vials to protect from light. It is recommended to prepare fresh working solutions from the stock solution for each analysis.

• Long-Term Stability: For long-term storage (>1 year), it is advisable to re-evaluate the purity of the solid standard periodically using a validated analytical method. Long-term stability studies for pharmaceuticals often involve storage at various temperature and humidity conditions to predict shelf-life.[3][4][5]

Conclusion

This application note provides a comprehensive and scientifically grounded approach to the preparation of 9-octadecanone reference standards for microbiological research. By following these detailed protocols for synthesis, purification, and characterization, researchers can produce high-purity standards essential for accurate quantification. The availability of well-characterized 9-octadecanone standards will facilitate further investigation into its role as a bacterial biomarker, its involvement in microbial metabolism, and its potential as a target for novel diagnostic and therapeutic strategies.

References

• Multiplex biomarker-based ELISA enables early detection of Mycobacterium avium subspecies paratuberculosis-specific antibodies comparable to IFN-γ testing. Frontiers. Available at: [Link].

• Analysis of Microbial Volatile Compounds by SPME GC/MS. Protocols.io. Available at: [Link].

• Detection of Mycobacterium avium subsp. paratuberculosis in Infected Tissues by New Species-Specific Immunohistological Procedures. PMC. Available at: [Link].

• Serum octadeca-9,11 dienoic acid--an assay of free radical activity or a result of bacterial production? PubMed. Available at: [Link].

• Forced Degradation vs. Long-Term Stability Studies: What's the Difference? ResolveMass. Available at: [Link].

• Rapid headspace gas chromatography-mass spectrometry to analyze volatiles from Arabidopsis thaliana leaves. National Center for Biotechnology Information. Available at: [Link].

• Stability Studies of Pharmaceuticals: Ensuring Efficacy and Safety Over Time. PharmaCores. Available at: [Link].

• Validation of quantitative analysis for microbial biomass, community structure, and metabolic activity. David C. White.org. Available at: [Link].

• Synthesis of microbial-derived octadecanoids. ChemRxiv. Available at: [Link].

• Pharmaceutical Stability Testing. Emery Pharma. Available at: [Link].

• Unlocking Drug Longevity: The Crucial Role of Stability Studies. Almac. Available at: [Link].

• Detection of Mycobacterium avium Subspecies paratuberculosis (MAP) Microorganisms Using Antigenic MAP Cell Envelope Proteins. Frontiers. Available at: [Link].

• A long-time stability study of 50 drug substances representing common drug classes of pharmaceutical use. PubMed. Available at: [Link].

Sources

• 1. Frontiers | Multiplex biomarker-based ELISA enables early detection of Mycobacterium avium subspecies paratuberculosis-specific antibodies comparable to IFN-γ testing [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. Stability Studies of Pharmaceuticals: Ensuring Efficacy and Safety Over Time | PharmaCores [pharmacores.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. A long-time stability study of 50 drug substances representing common drug classes of pharmaceutical use - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

reducing thermal degradation of 9-octadecanone during biomass pyrolysis

Topic: Reducing Thermal Degradation of 9-Octadecanone During Biomass Pyrolysis Target Audience: Researchers, Application Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. 9-Octadecanone (stearone) is a high-value, symmetrical C35 aliphatic ketone synthesized via the ketonization of lipid-rich biomass (e.g., stearic acid derivatives). Because of its long aliphatic chains, 9-octadecanone is highly susceptible to secondary thermal cracking and decarbonylation during standard pyrolysis. This guide provides mechanistic troubleshooting, optimized protocols, and empirical data to help you preserve this critical compound during your thermochemical workflows.

I. Troubleshooting & FAQ Guide

Q1: Why is my 9-octadecanone yield nearly zero during standard fast pyrolysis (500°C), even when processing high-lipid biomass? A1: The loss of 9-octadecanone at 500°C is driven by the thermodynamics of C-C bond cleavage. At temperatures exceeding 350°C, the activation energy for homolytic fission of the long alkyl chains is readily overcome, driving the breakdown of the ketone into shorter-chain alkanes and alkenes (C8–C16)[1]. Furthermore, high temperatures promote decarbonylation, stripping the carbonyl group to release CO and yield n-heptadecane[2]. To preserve 9-octadecanone, you must shift the thermodynamic equilibrium by dropping the reactor temperature to the 250–320°C range, which is sufficient for ketonization but below the threshold for severe thermal cracking[2][3].

Q2: I switched to a Ni-supported catalyst to improve bio-oil deoxygenation, but my stearone fraction disappeared. What is the mechanistic cause? A2: Transition metals like Ni, Pd, and Pt are highly active hydrogenation and deoxygenation catalysts. When lipid precursors are pyrolyzed over Ni-based catalysts, the intermediate 9-octadecanone is rapidly and completely deoxygenated into short-chain paraffins[1]. To maximize 9-octadecanone synthesis while preventing its degradation, you must use mild Lewis acid catalysts. Materials like pure ZrO2 or Layered Double Hydroxides (LDHs) facilitate the bimolecular ketonization of fatty acids without driving subsequent C-C cleavage. For example, Mg-Al LDHs can achieve up to 90% stearone yield at moderate temperatures (250°C)[4].

Q3: How does carrier gas sweep rate affect the thermal degradation of long-chain ketones? A3: Prolonged vapor residence time in the reactor's hot zone exacerbates secondary degradation reactions. Long-chain ketones require rapid desorption from the catalyst surface and immediate evacuation. Increasing the inert carrier gas (N2 or He) sweep rate minimizes the vapor-phase residence time, preventing secondary cracking[5]. This must be coupled with an aggressive quenching system to immediately condense the volatile organics, "freezing" the chemical profile before degradation can propagate[6].

II. Mechanistic Pathways & Workflows

Reaction pathway of stearic acid ketonization vs. thermal degradation of 9-octadecanone.

III. Quantitative Data: Catalyst & Temperature Effects

The table below summarizes the causality between catalyst selection, operating temperature, and the survival of 9-octadecanone.

Catalyst System	Operating Temp (°C)	Stearone Selectivity/Yield	Primary Degradation Products
None (Thermal)	500	< 5%	Short-chain alkanes, CO[3]
5% Ni / ZrO2	300	< 5%	C8–C16 paraffins[1]
Pure ZrO2	300	~23.8%	n-heptadecane[1]
Mg-Al LDH	250	~90%	Minimal[4]

IV. Experimental Protocol: Mild Catalytic Pyrolysis for Ketone Preservation

Self-Validating System Note: This protocol uses a mass-balance validation approach. The mass of the condensed waxy fraction in the cold trap must inversely correlate with the volume of non-condensable gases (CO/CO2) detected in the exhaust. A low gas yield validates the successful suppression of decarbonylation.

Step 1: Catalyst Bed Preparation Load 0.2 g of calcined Mg-Al Layered Double Hydroxide (LDH) or pure ZrO2 into a quartz fixed-bed micro-reactor. Activate the catalyst in situ under a helium flow (50 mL/min) at 500°C for 1 hour to remove adsorbed moisture, then cool to the target reaction temperature of 250–300°C[1][4].

Step 2: Biomass Introduction Introduce 0.5 g of dried, lipid-rich biomass (or a stearic acid standard) into the reactor's feed zone. Ensure the feed is introduced only after the reactor has stabilized at the target temperature to prevent slow-heating degradation artifacts.

Step 3: Carrier Gas Optimization Set the He or N2 carrier gas flow rate to a high velocity (e.g., 100–120 mL/min). This ensures a vapor residence time of < 2 seconds across the catalyst bed, rapidly sweeping the formed 9-octadecanone away from the hot zone before secondary C-C cleavage can occur.

Step 4: Rapid Quenching Route the reactor effluent directly into a two-stage condenser system maintained at -20°C using an ethylene glycol/water chiller. Rapid quenching instantly condenses 9-octadecanone (melting point ~47°C) into a solid wax, preventing vapor-phase aging and secondary reactions[6].

Step 5: Product Recovery and Analysis Wash the condenser thoroughly with tetrahydrofuran (THF) or dichloromethane to dissolve the precipitated ketone wax. Analyze the solution via GC-MS/FID to quantify 9-octadecanone against an internal standard[7].

Optimized workflow for preserving long-chain ketones during biomass pyrolysis.

V. References

• Catalytic Deoxygenation of Fatty Acids and Their Derivatives Energy & Fuels URL:[Link]

• Oxidative Functionalization of Long-Chain Liquid Alkanes by Pulsed Plasma Discharges at Atmospheric Pressure ACS Sustainable Chemistry & Engineering URL:[Link]

• Heterogeneous ketonic decarboxylation of dodecanoic acid: studying reaction parameters RSC Advances URL:[Link]

• Hydrothermal Catalytic Deoxygenation of Fatty Acid and Bio-oil with In Situ H2 ACS Omega URL:[Link]

• Synthesis, characterization and thermal degradation studies of poly(ether ether ketone) copolymers Polymer URL:[Link]

• Aldehydes and ketones in pyrolysis oil: analytical determination and their role in the aging process RSC Advances URL:[Link]

• Thermal Pyrolysis Behavior and Decomposition Mechanism of Lignin Revealed by Stochastic Cluster Dynamics Simulations ACS Sustainable Chemistry & Engineering URL:[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Heterogeneous ketonic decarboxylation of dodecanoic acid: studying reaction parameters - RSC Advances (RSC Publishing) DOI:10.1039/D1RA06871G [pubs.rsc.org]
• 5. cpsm.kpi.ua [cpsm.kpi.ua]
• 6. Aldehydes and ketones in pyrolysis oil: analytical determination and their role in the aging process - RSC Advances (RSC Publishing) DOI:10.1039/D1RA08899H [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]

optimizing headspace sampling parameters for 9-octadecanone biomarkers

Welcome to the Technical Support Center for advanced chromatographic applications. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals facing challenges in the extraction and quantification of long-chain aliphatic ketones.

9-Octadecanone (also known as stearone, C₁₈H₃₆O) is a critical volatile organic compound (VOC) biomarker. It is heavily utilized in veterinary microbiology for the early detection of Mycobacterium avium subsp. paratuberculosis (MAP)[1], and serves as a key signaling molecule in plant-growth-promoting rhizobacteria (PGPR)[2].

Due to its long carbon chain and relatively high melting point (~46.85 °C)[1], 9-octadecanone exhibits low vapor pressure at room temperature. This makes standard headspace solid-phase microextraction (HS-SPME) prone to poor recovery. This guide provides a self-validating framework and troubleshooting protocols to optimize your HS-SPME-GC-MS workflows.

Troubleshooting Guide & FAQs

Q1: Why is my 9-octadecanone recovery low or highly variable across replicates? Causality: The low volatility of a C18 ketone means it strongly prefers the liquid/solid matrix over the headspace. If the thermodynamic energy of the system is too low, the analyte will not partition into the gas phase. Solution: You must manipulate the phase equilibrium. First, increase the extraction temperature to 45–55 °C. Second, employ a "salting-out" effect by saturating the aqueous matrix with NaCl (e.g., 2 g per 5 mL sample)[3]. The hydration of Na⁺ and Cl⁻ ions reduces the amount of free water available to dissolve the organic analyte, forcing the hydrophobic C18 chain into the headspace.

Q2: Which SPME fiber coating provides the highest affinity for 9-octadecanone? Causality: 9-octadecanone is a semi-volatile, moderately polar molecule. Standard non-polar PDMS (Polydimethylsiloxane) fibers often fail to retain it efficiently during long extraction times due to competitive displacement by lighter, highly volatile compounds. Solution: A bipolar, mixed-phase fiber is required. The "blue" Polydimethylsiloxane/Divinylbenzene (PDMS/DVB, 65 µm) fiber[2] or the DVB/CAR/PDMS (50/30 µm) fiber[3] are highly recommended. The divinylbenzene core provides excellent π-π and hydrophobic interactions, creating a high-capacity sink for long-chain ketones.

Q3: How do I balance extraction temperature without degrading my biological samples? Causality: Heating biological samples (like bacterial cultures or plant exudates) above 60 °C can denature proteins, lyse cells, and generate artifactual VOCs (e.g., Maillard reaction products) that mask the 9-octadecanone peak. Solution: Cap your equilibration and extraction temperature at 45 °C[4]. To compensate for the lower temperature, increase the extraction time to 30–45 minutes under continuous magnetic stirring to ensure the headspace reaches a steady-state equilibrium.

Q4: How can I mathematically guarantee the integrity of my extraction? Causality: Matrix effects (e.g., high lipid or protein content in cultures) can unpredictably suppress volatilization, leading to false negatives. Solution: Implement a Self-Validating System . Spike every sample with an isotopically labeled standard or a structurally similar aliphatic compound (e.g., n-hexadecane) prior to sealing the vial[3]. If the absolute peak area of the internal standard drops by >15% compared to a blank matrix control, the system automatically flags the run for matrix suppression or fiber degradation, preventing the reporting of flawed data.

Quantitative Data Presentation

To streamline your method development, the following table summarizes the optimized thermodynamic and mechanical parameters required for 9-octadecanone extraction.

Parameter	Sub-optimal Range	Optimized Range	Mechanistic Effect
Extraction Temperature	< 40 °C	45–55 °C	Increases the vapor pressure of the C18 ketone without thermally degrading sensitive biological matrices[4].
Salting-Out Agent (NaCl)	0 – 0.5 g	1.5 – 2.0 g (per 5 mL)	Decreases analyte solubility in the aqueous phase, driving the hydrophobic ketone into the headspace[3].
Equilibration Time	< 5 min	15 min	Allows the liquid-gas partitioning to reach thermodynamic equilibrium before fiber exposure.
Fiber Exposure Time	10 – 20 min	30 – 45 min	Provides sufficient time for the semi-volatile ketone to diffuse and adsorb onto the PDMS/DVB polymer matrix[4].
Thermal Desorption	< 220 °C	240–250 °C	Ensures complete release of the high-boiling-point ketone from the fiber into the GC inlet, preventing carryover[4].

Self-Validating Experimental Protocol: HS-SPME-GC-MS

Follow this self-validating, step-by-step methodology to ensure reproducible quantification of 9-octadecanone.

Step 1: Matrix Preparation & Internal Standard Spiking

• Transfer exactly 5.0 mL of your liquid sample (or 5.0 g of homogenized solid sample) into a 20-mL precision-thread headspace vial.

• Add 2.0 g of anhydrous Sodium Chloride (NaCl) to the vial to initiate the salting-out effect[3].

• Add a magnetic stir bar.

• Validation Checkpoint: Spike the sample with 20 µL of an internal standard solution (e.g., n-hexadecane at 10 µg/mL)[3]. Immediately seal the vial with a PTFE/silicone septum cap to prevent VOC loss.

Step 2: Headspace Equilibration

• Place the vial in a thermostatic agitator set to 45 °C[4].

• Agitate at 250–300 rpm for exactly 15 minutes. Causality: This ensures the internal standard and 9-octadecanone are uniformly distributed and the headspace is saturated.

Step 3: SPME Extraction

• Pierce the septum with the SPME needle housing a pre-conditioned PDMS/DVB (blue) fiber[2].

• Expose the fiber to the headspace at 45 °C for 30 minutes under continuous agitation[4].

Step 4: Thermal Desorption & GC-MS Analysis

• Retract the fiber and immediately transfer it to the GC-MS injection port.

• Desorb the analytes at 240 °C for 3 minutes in splitless mode[4].

• GC Oven Program: Start at 40 °C (hold 5 min), ramp at 3 °C/min to 220 °C (hold 5 min)[2].

• Data Validation: Post-run, calculate the recovery of the n-hexadecane internal standard. If recovery is outside the 85-115% acceptable range, discard the 9-octadecanone quantitative result and re-evaluate the sample matrix.

Workflow Visualization

Workflow and logical progression of HS-SPME optimization for 9-octadecanone extraction.

References

• Improving the quality of matured coconut water by low alcoholic fermentation with Saccharomyces cerevisiae: antioxidant and volatile profiles National Institutes of Health (NIH) / PMC[Link]

• Isolation and identification of microorganisms from Kazakhstan koumiss and their application to cow milk ResearchGate[Link]

• Volatile Organic Compounds from Candelilla-Associated PGPR Enhance Arabidopsis thaliana Seedling Growth Under Salinity Stress MDPI[Link]

Sources

• 1. 9-Octadecanone (CAS 18394-00-8)|High Purity [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Improving the quality of matured coconut (Cocos nucifera Linn.) water by low alcoholic fermentation with Saccharomyces cerevisiae: antioxidant and volatile profiles - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to 9-Octadecanone and 8-Heptadecanone as Phase Change Materials for Thermal Energy Storage

In the landscape of thermal energy storage, the identification and characterization of novel phase change materials (PCMs) are paramount for the development of efficient and reliable systems. This guide provides an in-depth, objective comparison of two long-chain aliphatic ketones, 9-octadecanone and 8-heptadecanone, as potential PCMs for applications requiring thermal management within the 40-50°C range. This analysis is tailored for researchers, scientists, and drug development professionals who require a nuanced understanding of material performance, supported by experimental data and standardized characterization protocols.

Introduction: The Potential of Long-Chain Ketones in Thermal Energy Storage

Long-chain aliphatic ketones have emerged as a promising class of solid-liquid organic PCMs due to their desirable characteristics, including high latent heat of fusion, chemical stability, and tunable melting points based on chain length. Their molecular structure, featuring a polar carbonyl group within a non-polar alkyl chain, influences their crystalline packing and, consequently, their phase change behavior. This guide focuses on a comparative analysis of 9-octadecanone (C18H36O) and 8-heptadecanone (C17H34O) to elucidate their suitability for thermal energy storage applications.

Physicochemical Properties: A Head-to-Head Comparison

A thorough evaluation of the thermophysical properties of these ketones is essential for predicting their performance as PCMs. The following table summarizes the key parameters for 9-octadecanone and 8-heptadecanone, compiled from available experimental data and estimations where direct measurements are not yet documented.

Property	9-Octadecanone	8-Heptadecanone
Molecular Formula	C18H36O	C17H34O
Molar Mass ( g/mol )	268.48[1]	254.45
Melting Point (°C)	~46.85[1]	40 - 44[2][3]
Latent Heat of Fusion (J/g)	~163.8 (calculated)[4]	Not available
Density (g/cm³)	Not available	~0.8184 (estimate)[2]
Thermal Conductivity (W/m·K)	Not available	Not available

Analysis of Properties:

• Melting Point: Both ketones possess melting points that are highly relevant for applications such as body-heat regulation in textiles, low-temperature waste heat recovery, and the thermal management of electronic devices. 9-octadecanone offers a slightly higher and more defined melting point compared to the range reported for 8-heptadecanone.

• Latent Heat of Fusion: The calculated latent heat of fusion for 9-octadecanone is substantial, indicating a high capacity for thermal energy storage. The lack of experimental data for 8-heptadecanone's latent heat is a significant knowledge gap that necessitates experimental determination for a complete comparison.

• Density and Thermal Conductivity: The absence of comprehensive data on density and thermal conductivity for both compounds in their solid and liquid states is a limitation. These properties are critical for designing storage systems, as they influence the energy storage density per unit volume and the rate of heat transfer during charging and discharging cycles. Generally, organic materials like these ketones exhibit low thermal conductivity, which can be a challenge for system design.

Experimental Characterization: Protocols for Performance Validation

To ensure scientific integrity and enable reproducible research, standardized experimental protocols for characterizing these ketones as PCMs are crucial. The following sections detail the methodologies for determining key performance indicators.

Thermal Properties and Enthalpy of Fusion: Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a fundamental technique for measuring the melting temperature and latent heat of fusion of PCMs.

Experimental Protocol:

• Sample Preparation: Accurately weigh 5-10 mg of the ketone sample into a hermetically sealed aluminum DSC pan. An empty, sealed pan is used as a reference.

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified standards (e.g., indium) across the temperature range of interest.

• Thermal Program:

  • Equilibrate the sample at a temperature at least 20°C below the expected melting point.

  • Heat the sample at a controlled rate (e.g., 5-10 °C/min) to a temperature at least 20°C above the melting point to ensure complete melting.

  • Hold the sample at this temperature for a few minutes to ensure thermal equilibrium.

  • Cool the sample at the same controlled rate back to the initial temperature.

  • Repeat the heating and cooling cycle for at least three cycles to check for reproducibility.

• Data Analysis: Determine the onset and peak melting temperatures from the heating curve. The latent heat of fusion is calculated by integrating the area of the melting peak.

Causality Behind Experimental Choices: The use of hermetically sealed pans prevents any mass loss due to sublimation or evaporation during heating. A controlled heating and cooling rate is essential for accurate determination of transition temperatures and enthalpies. Multiple cycles are performed to assess the thermal stability of the material.

Supercooling and Thermal Cycling Stability: T-History Method

The T-history method is a complementary technique to DSC that is particularly useful for studying supercooling behavior and thermal cycling stability with larger sample sizes, which can be more representative of bulk material behavior.

Experimental Protocol:

• Apparatus Setup: Place a known mass of the ketone sample and a reference material (with known specific heat and no phase change in the test range, e.g., water or a specific oil) in identical test tubes equipped with temperature sensors at their geometric centers.

• Heating and Cooling Cycle:

  • Heat both tubes simultaneously in a water bath to a temperature significantly above the melting point of the ketone.

  • Once thermal equilibrium is reached, remove the tubes from the bath and allow them to cool in a controlled ambient environment, continuously recording the temperature of the sample, the reference, and the ambient air.

• Data Analysis:

  • Plot the temperature-time (T-t) curves for both the sample and the reference.

  • The degree of supercooling is determined by the difference between the onset of freezing and the melting temperature.

  • The latent heat and specific heat can be calculated by analyzing the cooling curves of the sample and the reference material.

  • Repeat the cycling to evaluate the long-term thermal stability.

Trustworthiness of the Protocol: The T-history method provides a self-validating system by comparing the cooling behavior of the unknown sample to a well-characterized reference material under identical conditions. This allows for the calculation of thermophysical properties with a good degree of confidence.

Key Performance Considerations: Supercooling and Thermal Stability

Beyond the fundamental thermophysical properties, two other factors are critical for the practical application of PCMs: supercooling and thermal stability.

• Supercooling: This phenomenon, where a material remains in its liquid state below its freezing point, is a common issue with many PCMs. It can hinder the timely release of stored latent heat. Long-chain ketones may exhibit some degree of supercooling, and its extent needs to be quantified experimentally. The T-history method is particularly well-suited for this investigation.

• Thermal Stability: PCMs must withstand numerous melting and freezing cycles without significant degradation of their thermal properties. Thermal cycling tests, as described in the protocols above, are essential to evaluate the long-term performance and reliability of 9-octadecanone and 8-heptadecanone. Degradation can manifest as a decrease in latent heat or a shift in the melting temperature.[5][6][7]

Visualization of Experimental Workflows

To provide a clear visual representation of the characterization process, the following diagrams illustrate the workflows for DSC and T-History analysis.

Caption: Workflow for DSC analysis of ketone PCMs.

Caption: Workflow for T-History analysis of ketone PCMs.

Conclusion and Future Outlook

Both 9-octadecanone and 8-heptadecanone present as viable candidates for phase change materials in the 40-50°C temperature range. 9-octadecanone currently has a more defined melting point and a calculated high latent heat of fusion, making it a strong contender. However, a comprehensive comparison is hindered by the lack of experimental data for several key properties of both compounds, particularly the latent heat of fusion for 8-heptadecanone, and the thermal conductivity and density for both.

Future research should prioritize the experimental determination of these missing thermophysical properties. Furthermore, detailed investigations into their supercooling behavior and long-term thermal cycling stability are imperative for their practical implementation in thermal energy storage systems. The protocols outlined in this guide provide a robust framework for such investigations, ensuring the generation of reliable and comparable data that will ultimately inform the selection of the most suitable material for a given application.

References

• Impact of Thermal Cycling on Phase Change Material Based Thermal Management Systems. (2025). Journal of Electronic Packaging. [Link]

• Mukherjee, D. (n.d.). Determination of thermal conductivity of organic liquids and liquid mixtures by thermal comparator method. Journal of the Indian Institute of Science. [Link]

• Katish, M., Allen, S., Squires, A., et al. (2024). Thermal stability of organic Phase Change Materials (PCMs) by accelerated thermal cycling technique. Thermochimica Acta, 737. [Link]

• Lazaro, A., et al. (2018). Characterizing phase change materials using the T-History method: On the factors influencing the accuracy and precision of the enthalpy-temperature curve. Chalmers Research. [Link]

• The effect of thermal cycling on the thermal and chemical stability of paraffin phase change materials (PCMs) composites. (2024). Materials and Structures, 57(4). [Link]

• Zhang, L., et al. (2020). Thermal Conductivity Estimation of Diverse Liquid Aliphatic Oxygen-Containing Organic Compounds Using the Quantitative Structure–Property Relationship Method. ACS Omega, 5(15), 8567-8575. [Link]

• Thermal Analysis on Organic Phase Change Materials for Heat Storage Applications. (2014). AIP Conference Proceedings, 1599, 3. [Link]

• Experimental Devices to Investigate the Long-Term Stability of Phase Change Materials under Application Conditions. (2020). Materials, 13(22), 5129. [Link]

• The use of the T-history method to estimate thermal capacity and latent heat for RT15 and RT18 materials. (2016). E3S Web of Conferences, 10, 00003. [Link]

• Thermal Characterization of Medium-Temperature Phase Change Materials (PCMs) for Thermal Energy Storage Using the T-History Method. (2021). Materials, 14(23), 7381. [Link]

• Wang, J., et al. (2021). T-history method and its application in the determination of thermophysical properties of phase change materials. Energy Storage Science and Technology, 10(1), 280-286. [Link]

• Estimation of some important thermal properties of organic liquid at different temperatures for ethanol and benzene. (2023). IOSR Journal of Applied Physics, 15(6), 46-52. [Link]

• Thermal conductivity measurements for organic liquids at high pressure. (2012). The Journal of Chemical Thermodynamics, 54, 341-348. [Link]

• Thermal Conductivity Calculation in Organic Liquids: Application to Poly-α-Olefin. (2024). Lubricants, 12(1), 22. [Link]

• Modified T-History Method for Measuring Thermophysical Properties of Phase Change Materials at High Temperature. (2015). AIP Conference Proceedings, 1734, 080020. [Link]

• 8-heptadecanone, 14476-38-1. The Good Scents Company. [Link]

• Solid-Phase Behavior of Several Long-Chain n-Paraffins, Esters, and a Ketone. (1976). Journal of Research of the National Bureau of Standards, 80A(2), 173-206. [Link]

• Chemical Properties of 9-Octadecanone (CAS 18394-00-8). Cheméo. [Link]

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• 9-Octadecanone. PubChem. [Link]

• Chemical Properties of 8-Pentadecanone (CAS 818-23-5). Cheméo. [Link]

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Validating GC-MS Diagnostic Methods: A Comparative Guide to 9-Octadecanone Internal Standards

Executive Summary

Gas chromatography-mass spectrometry (GC-MS) remains a cornerstone of clinical diagnostics, metabolomics, and pharmacokinetic profiling. However, the reliability of trace-level quantitation hinges entirely on the selection of an appropriate internal standard (IS). As an Application Scientist, I design protocols that do more than just generate data; they must autonomously validate their own integrity.

This guide evaluates the performance of 9-octadecanone against traditional stable isotope-labeled (SIL) analogs and structural homologs, providing a comprehensive, FDA-aligned validation framework for assay development.

The Mechanistic Rationale for 9-Octadecanone in GC-MS

In trace-level clinical diagnostics, achieving high sensitivity and reproducibility requires robust calibration techniques, predominantly relying on 1 to correct for matrix effects and instrument drift[1].

9-Octadecanone (C18H36O) is a symmetrical, long-chain aliphatic ketone that offers unique mechanistic advantages for lipophilic and volatile organic compound (VOC) profiling:

• Zero Endogenous Background: Unlike odd-chain fatty acids (which can be introduced via diet), 9-octadecanone is 2[2]. This guarantees a clean baseline, preventing false-positive integration.

• Predictable Fragmentation Thermodynamics: Under standard 70 eV electron ionization (EI), symmetrical ketones undergo predictable α-cleavage and McLafferty rearrangements. This yields highly specific diagnostic ions that do not suffer from isobaric interference with common endogenous steroids or lipids.

• Phase Partitioning Parity: With a partition coefficient (LogP) similar to many target lipidic biomarkers, 9-octadecanone mimics the extraction efficiency of target analytes during liquid-liquid extraction (LLE) without requiring costly isotopic labeling.

Comparative Analysis: 9-Octadecanone vs. Alternatives

Selecting an IS is a balance of analytical perfection and operational cost. The table below objectively compares 9-octadecanone with other standard approaches.

Table 1: Comparative Analysis of Internal Standards in GC-MS Diagnostics

Feature	9-Octadecanone	Stable Isotope-Labeled (SIL)	Structural Homologs (e.g., C17:0 Acid)
Cost per Assay	Low ($)	Very High ( $)	Low ($)
Endogenous Background	Zero (Non-mammalian)	Zero (Mass shifted)	Trace (Dietary interference possible)
Matrix Effect Correction	Excellent (Similar LogP)	Perfect (Co-eluting)	Good
Isotopic Cross-Talk	None	Potential (M+1/M+2 overlap)	None
Best Use Case	Broad lipid/VOC profiling, high-throughput screening	Absolute quantitation of a single critical biomarker	Early-stage biomarker discovery

FDA M10-Aligned Validation Workflow

The U.S. Food and Drug Administration (FDA) M10 guidance mandates that bioanalytical methods used in clinical and nonclinical studies must be 3[3].

Proper sample preparation, including internal standard addition prior to extraction, is critical to compensate for variable recovery rates and ensure the method meets 4[4].

Fig 1: GC-MS diagnostic workflow utilizing 9-octadecanone as an internal standard.

Self-Validating Experimental Protocol

A robust protocol must be self-validating. The following methodology builds quality control directly into the chemistry and physics of the assay.

Step 1: Matrix Blank Verification (The "Zero-Interference" Check)

• Action: Process unspiked biological matrix (e.g., human plasma) through the entire extraction and GC-MS workflow.

• Causality: Proves the analytical system is free of endogenous 9-octadecanone or isobaric interferences at the specific retention time, establishing a true zero-baseline.

Step 2: Pre-Extraction IS Spiking (The "Loss-Correction" Mechanism)

• Action: Add a precise, known concentration of 9-octadecanone (e.g., 50 ng/mL) to all calibrators, QCs, and unknown samples before any chemical modification.

• Causality: By introducing the IS at the very beginning, any subsequent physical losses (during pipetting, phase separation, or evaporation) affect the target analyte and the IS equally. The final ratio remains mathematically constant.

Step 3: Liquid-Liquid Extraction (LLE)

• Action: Partition the sample using a non-polar solvent system (e.g., Hexane:Ethyl Acetate, 4:1 v/v). Vortex and centrifuge to separate the organic layer.

• Causality: 9-Octadecanone’s highly lipophilic aliphatic chain ensures it partitions efficiently into the organic phase alongside target lipidic biomarkers, leaving polar matrix interferents (salts, proteins) behind in the aqueous phase.

Step 4: GC-MS Acquisition in Selected Ion Monitoring (SIM) Mode

• Action: Inject 1 µL of the reconstituted extract into the GC-MS. Program the mass spectrometer to monitor specific diagnostic ions for 9-octadecanone.

• Causality: SIM mode maximizes the detector's dwell time on specific ions rather than scanning the entire mass range. This drastically increases the signal-to-noise ratio, allowing for trace-level quantitation.

Step 5: Response Ratio Normalization

• Action: Calculate the final concentration by plotting the ratio of the (Analyte Peak Area) / (IS Peak Area) against the calibration curve.

• Causality: This negates run-to-run variations in injection volume or detector sensitivity. If the GC syringe injects slightly less volume, both peaks shrink proportionally, but their ratio remains perfectly stable.

Fig 2: Mathematical normalization of matrix effects using IS response ratios.

Quantitative Acceptance Criteria & System Suitability

To meet regulatory standards, the assay must pass predefined acceptance criteria. The table below maps FDA M10 requirements to specific checks enabled by 9-octadecanone.

Table 2: FDA M10 Acceptance Criteria & 9-Octadecanone System Suitability

Validation Parameter	FDA M10 Requirement	9-Octadecanone Specific Check (Causality)
Selectivity	No interference >5% of IS response	Blank matrix injection confirms absence of target m/z at the IS retention time.
Linearity	R² ≥ 0.99, ±15% of nominal	Analyte/IS peak area ratio plotted against concentration ensures extraction parity.
Accuracy & Precision	±15% CV (±20% at LLOQ)	IS normalizes injection volume variability, stabilizing CV across all QC levels.
Matrix Effect	Consistent across 6 distinct lots	IS response variation <15% between lipemic, hemolyzed, and normal plasma lots.
Extraction Recovery	Consistent and reproducible	Absolute IS peak area in extracted samples vs. neat solvent confirms LLE efficiency.

Conclusion

While stable isotope-labeled standards remain the gold standard for single-analyte absolute quantitation, 9-octadecanone provides an exceptionally robust, cost-effective alternative for broader GC-MS diagnostic panels. By leveraging its symmetrical structure, non-endogenous nature, and predictable phase partitioning, analytical scientists can build highly reliable, self-validating assays that confidently meet stringent regulatory guidelines.

References

• 9-Octadecanone (CAS 18394-00-8) - Benchchem, Benchchem.
• FDA Announces Guidance on M10 Bioanalytical Method Validation, ACCP.
• How to Validate GC-MS Data for Trace-level Analysis, Patsnap Eureka.
• GC-MS Sample Preparation, Organomation.

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• 4. organomation.com [organomation.com]

comparing the volatility of 9-octadecanone with isomeric long-chain ketones

Comparative Volatility of 9-Octadecanone vs. Isomeric Long-Chain Ketones: A Technical Guide for Biomarker Analysis

As a Senior Application Scientist specializing in volatile organic compounds (VOCs) and analytical chromatography, I frequently encounter challenges in the extraction and differentiation of semi-volatile lipid derivatives. Among these, long-chain isomeric ketones present a fascinating case study in molecular physics and analytical chemistry.

9-Octadecanone (C18H36O) has recently gained prominence as a critical microbial volatile organic compound (mVOC) biomarker. It is produced by specific microorganisms, including Bacillus species and Mycobacterium avium subsp. paratuberculosis, serving as a signaling molecule in the rhizosphere and a diagnostic marker in veterinary microbiology[1][2]. However, to accurately capture and quantify this compound, we must objectively compare its volatility and partitioning behavior against its structural isomers, such as the terminal ketone 2-octadecanone[3][4].

Mechanistic Insights: The Physics of Isomeric Volatility

To understand why 9-octadecanone functions effectively as an mVOC despite its high molecular weight (268.48 g/mol ), we must examine the causality between its molecular geometry and intermolecular forces.

Volatility in long-chain aliphatic ketones is dictated by the balance between London dispersion forces (derived from the hydrophobic carbon chain) and dipole-dipole interactions (derived from the polar carbonyl group).

• Terminal Ketones (e.g., 2-Octadecanone): In a methyl ketone, the carbonyl group is located at the C2 position. This exposed dipole allows adjacent molecules to align their partial charges with minimal steric interference. The resulting strong dipole-dipole interactions increase the enthalpy of vaporization, leading to lower volatility and a high boiling point (approx. 332 °C)[3].

• Central Ketones (e.g., 9-Octadecanone): In 9-octadecanone, the carbonyl moiety is deeply embedded within the carbon backbone, flanked by bulky octyl and nonyl chains. These non-polar chains create a steric shield around the polar core. This steric hindrance disrupts optimal dipole-dipole alignment between molecules, significantly weakening the cohesive intermolecular forces. Consequently, 9-octadecanone exhibits enhanced partitioning into the gaseous phase (headspace) compared to its terminal isomers, enabling its biological role as a diffusible semiochemical[1][2].

Logical flow mapping carbonyl position to dipole shielding and resulting volatility.

Quantitative Volatility Comparison

The structural differences between these isomers manifest directly in their physicochemical properties. The table below summarizes the quantitative data critical for designing extraction workflows.

Property / Metric	9-Octadecanone	2-Octadecanone
CAS Registry Number	18394-00-8[1]	7373-13-9[3]
Carbonyl Position	Central (C9)	Terminal (C2)
Melting Point	46.85 °C (320 K)[1]	~50 °C
Boiling Point	~392 °C (Estimated)[5]	332.00 to 333.00 °C[3]
Vapor Pressure (25 °C)	Elevated (acts as mVOC)[2]	0.000287 mmHg[3]
Biological Role	Diffusible bacterial biomarker[1]	Synthetic intermediate[3]

Self-Validating Experimental Protocol: HS-SPME GC-MS

To accurately compare the volatility of these isomers in a laboratory setting, we must employ Headspace Solid-Phase Microextraction (HS-SPME) coupled with GC-MS. Because long-chain ketones have inherently low vapor pressures compared to short-chain VOCs, the protocol must actively drive the analytes into the headspace.

This protocol is designed as a self-validating system : by incorporating a deuterated internal standard and matrix modification, we internally normalize any variations in fiber adsorption kinetics or thermal fluctuations, ensuring absolute trustworthiness of the comparative data.

Step 1: Matrix Modification and Internal Standardization

• Aliquot: Transfer 5.0 mL of the liquid bacterial culture (or spiked synthetic matrix) into a 20 mL sterile glass headspace vial.

• Standardization: Spike the sample with 10 µL of an internal standard solution (e.g., 2-octadecanone-d3, 10 µg/mL in methanol).

  • Causality: The internal standard undergoes the exact same extraction thermodynamics as the target analytes. If the absolute peak area drops due to a matrix effect, the ratio of target-to-standard remains constant, self-validating the quantitative result.

• Salting-Out: Add 1.5 g of anhydrous NaCl to the vial and seal immediately with a PTFE/silicone septum cap.

  • Causality: The addition of salt increases the ionic strength of the aqueous phase. This decreases the solubility of the lipophilic C18 ketones, thermodynamically forcing them into the headspace to maximize detection sensitivity.

Step 2: Headspace Equilibration and Extraction

• Incubation: Incubate the sealed vial at 60 °C for 15 minutes with continuous orbital agitation (250 rpm).

  • Causality: 60 °C provides the necessary thermal energy to overcome the enthalpy of vaporization for these semi-volatile compounds without inducing thermal degradation of the biological matrix.

• Extraction: Pierce the septum and expose a 65 µm Polydimethylsiloxane/Divinylbenzene (PDMS/DVB) SPME fiber to the headspace for exactly 30 minutes.

  • Causality: The bipolar PDMS/DVB fiber is specifically chosen because it optimally adsorbs both the non-polar alkyl chains and the polar carbonyl moiety of the ketones.

Step 3: Thermal Desorption and GC-MS Analysis

• Desorption: Retract the SPME fiber and insert it into the GC inlet (splitless mode) set to 250 °C for 3 minutes.

  • Causality: Rapid, high-temperature thermal desorption prevents analyte carryover and ensures a sharp, narrow chromatographic peak.

• Chromatographic Separation: Utilize a mid-polarity capillary column (e.g., DB-5MS or equivalent, 30 m × 0.25 mm × 0.25 µm). Program the oven: 60 °C (hold 2 min), ramp at 10 °C/min to 280 °C (hold 5 min).

  • Causality: A mid-polarity stationary phase interacts with the dipole moments of the isomers, successfully resolving the sterically shielded 9-octadecanone from the exposed 2-octadecanone.

• Mass Spectrometry: Operate the MS in Electron Ionization (EI) mode at 70 eV. Monitor the scan range m/z 40–500.

  • Causality: EI fragmentation patterns will definitively distinguish the isomers. 2-Octadecanone yields a strong McLafferty rearrangement ion at m/z 58, whereas 9-octadecanone produces distinct alpha-cleavage fragments corresponding to its central carbonyl position.

Step-by-step HS-SPME GC-MS workflow for extracting and analyzing long-chain isomeric ketones.

Sources

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. 2-octadecanone, 7373-13-9 [thegoodscentscompany.com]
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• 5. 9-Octadecanone (CAS 18394-00-8) - Chemical & Physical Properties by Cheméo [chemeo.com]

accuracy of machine learning models in predicting 9-octadecanone presence

Predictive Accuracy of Machine Learning Models in Identifying 9-Octadecanone: A Comparative Guide for GC-MS VOC Profiling

The Analytical Paradigm Shift in VOC Profiling

As a Senior Application Scientist, I have observed that the transition from manual peak integration to automated, machine-learning-driven Volatile Organic Compound (VOC) profiling is not just a computational upgrade—it is a fundamental shift in analytical reliability.

9-Octadecanone (CAS 18394-00-8), a long-chain aliphatic ketone (C18H36O), has recently emerged as a critical VOC biomarker in two major fields:

• Veterinary Microbiology: It is detected in the headspace of Mycobacterium avium subsp. paratuberculosis (MAP) cultures, serving as an early indicator of Johne’s disease in cattle before bacterial colonies become visible[1][2].

• Agricultural Biotechnology: It is emitted by Plant Growth-Promoting Rhizobacteria (PGPR), such as Enterobacter quasihormaechei, to enhance plant resilience under salinity stress[3].

The analytical bottleneck lies in the data. Gas Chromatography-Mass Spectrometry (GC-MS) produces highly complex, high-dimensional spectra. 9-Octadecanone alone exhibits 53 distinct fragmentation peaks in the NIST library, with a characteristic acyl ion fragment at m/z 141[1]. In complex biological matrices (feces, tissue, or soil), baseline drift and co-eluting isomers make manual quantification highly subjective. Machine Learning (ML) models solve this by deconvoluting the entire spectral signature, isolating the 9-octadecanone signal from matrix noise with unprecedented accuracy[2].

Machine Learning Model Comparison: Empirical Performance

When selecting an ML architecture for 9-octadecanone prediction, researchers must balance raw predictive accuracy with model interpretability. Table 1 summarizes the performance of four leading algorithms based on aggregated benchmark data for VOC classification.

Table 1: Comparative Performance of ML Models for 9-Octadecanone Detection

Model Architecture	Accuracy	Sensitivity	Specificity	AUC	Interpretability	Best Use Case
Random Forest (RF)	0.89	0.86	0.92	0.94	High	Biomarker discovery & variable selection
Support Vector Machine (SVM)	0.85	0.82	0.88	0.89	Medium	Small datasets with high dimensionality
XGBoost	0.92	0.89	0.94	0.96	High	Clinical diagnostics requiring high precision
1D-CNN (Deep Learning)	0.95	0.94	0.96	0.98	Low	Automated, high-throughput raw signal analysis

Mechanistic Insights Behind the Data

• Tree-Based Models (RF & XGBoost): Random Forest is the industry standard for initial biomarker discovery because of its "Feature Importance" output. It allows scientists to verify that the model is actively utilizing the m/z 141 and m/z 58 peaks to identify 9-octadecanone, rather than overfitting to background noise[1][4]. XGBoost improves upon this by using gradient boosting to handle missing peak data (via surrogate splits), making it highly robust against slight retention time shifts.

• Deep Learning (1D-CNN): Convolutional Neural Networks treat the raw GC-MS chromatogram as a time-series sequence. While 1D-CNNs achieve the highest Area Under the Curve (AUC) by capturing subtle spatial relationships between adjacent peaks, their "black-box" nature makes them difficult to validate in strictly regulated drug development or diagnostic environments.

Fig 1. Comparison of ML architectures for deconvoluting GC-MS volatile spectra.

Experimental Protocol: A Self-Validating System

To ensure the trustworthiness of the ML predictions, the physical data acquisition must be flawless. The following Headspace Solid-Phase Microextraction (HS-SPME) protocol is designed as a self-validating system.

Step 1: Sample Equilibration & Isotopic Spiking

• Action: Place 2.0 g of the biological sample (e.g., MAP culture or PGPR-inoculated root tissue) into a 20 mL sterile headspace vial. Spike the sample with 10 µL of a ¹³C-labeled 9-octadecanone internal standard. Seal with a PTFE-lined septum.

• Causality: The internal standard is the cornerstone of a self-validating system. Because the ¹³C-labeled standard is chemically identical to native 9-octadecanone, it experiences the exact same matrix suppression and extraction kinetics. The ML model uses the ratio of native-to-labeled compound to output absolute quantification, completely neutralizing matrix effects[1].

Step 2: HS-SPME Extraction

• Action: Incubate the vial at 60°C for 15 minutes to reach vapor equilibrium. Expose a Polydimethylsiloxane/Divinylbenzene (PDMS/DVB) SPME fiber to the headspace for 30 minutes.

• Causality: 9-Octadecanone is a semi-volatile, highly lipophilic compound. The PDMS/DVB fiber chemistry is specifically tailored to adsorb long-chain aliphatic ketones, effectively concentrating the biomarker without the need for liquid solvents that could contaminate the GC column[3].

Step 3: GC-MS Acquisition

• Action: Desorb the fiber in the GC injection port at 250°C for 3 minutes. Use a capillary column with a fatty acid phase (e.g., FFAP). Run a temperature gradient starting at 40°C (hold 5 min), ramping at 3°C/min to 220°C.

• Causality: A slow 3°C/min ramp on a polar fatty acid phase column provides the theoretical plates necessary to resolve 9-octadecanone from structurally similar C18 isomers and complex biological background noise[3].

Step 4: ML Preprocessing & Inference

• Action: Export the raw .mzML files. Apply baseline correction and peak alignment using dynamic time warping. Feed the normalized feature matrix into the trained XGBoost model.

• Causality: Dynamic time warping corrects for slight retention time drifts caused by column aging, ensuring the ML model analyzes the exact same m/z bins across all samples, preventing false negatives[2].

Fig 2. Self-validating HS-SPME-GC-MS workflow for 9-octadecanone detection.

Conclusion

For researchers seeking to detect 9-octadecanone in complex biological matrices, the combination of HS-SPME-GC-MS and Machine Learning offers unparalleled accuracy. While 1D-CNNs provide the highest raw predictive power (0.95 Accuracy), XGBoost remains the optimal choice for drug development and diagnostic professionals due to its superior balance of high accuracy (0.92) and mechanistic interpretability. By pairing these algorithms with a self-validating, isotopically spiked experimental workflow, laboratories can achieve robust, reproducible VOC profiling.

References

• [3] Volatile Organic Compounds from Candelilla-Associated PGPR Enhance Arabidopsis thaliana Seedling Growth Under Salinity Stress. MDPI. Available at:[Link]

• [2] Detection of Mycobacterium avium ssp. paratuberculosis in Cultures From Fecal and Tissue Samples Using VOC Analysis and Machine Learning Tools. Frontiers in Veterinary Science / PMC. Available at:[Link]

• [4] Comparison of Machine Learning Tree-Based Algorithms to Predict Future Paratuberculosis ELISA Results Using Repeat Milk Tests. PMC. Available at:[Link]

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• 2. Detection of Mycobacterium avium ssp. paratuberculosis in Cultures From Fecal and Tissue Samples Using VOC Analysis and Machine Learning Tools - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Comparison of Machine Learning Tree-Based Algorithms to Predict Future Paratuberculosis ELISA Results Using Repeat Milk Tests - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of 9-Octadecanone Purity: HPLC vs. Quantitative NMR

In the realm of chemical research and pharmaceutical development, the purity of a compound is not merely a number but a cornerstone of experimental reproducibility, product safety, and efficacy. For a long-chain aliphatic ketone like 9-octadecanone (C18H36O), which finds applications from a biomarker for bacterial infections to a component in materials science, rigorous purity assessment is paramount. This guide provides an in-depth, objective comparison of two powerful, orthogonal analytical techniques for validating the purity of 9-octadecanone: High-Performance Liquid Chromatography (HPLC) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

This document moves beyond a simple recitation of protocols. It delves into the causality behind experimental choices, offering field-proven insights to guide researchers, scientists, and drug development professionals in selecting the most appropriate methodology for their specific needs. We will explore the principles, detailed experimental workflows, and comparative data to build a comprehensive understanding of each technique's strengths and limitations in this context.

Section 1: High-Performance Liquid Chromatography (HPLC) for Impurity Profiling

High-Performance Liquid Chromatography (HPLC) is a workhorse of analytical chemistry, prized for its ability to separate, identify, and quantify components within a mixture. For purity analysis, its primary strength lies in its capacity to resolve and detect trace-level impurities, providing a detailed impurity profile of the sample.

The Principle of Separation and Detection

For a non-polar, long-chain molecule like 9-octadecanone, Reversed-Phase HPLC (RP-HPLC) is the method of choice. The separation occurs on a non-polar stationary phase (typically C18) where components are eluted by a polar mobile phase. More non-polar compounds, like 9-octadecanone, will have a stronger affinity for the stationary phase and thus elute later than more polar impurities.

A significant challenge with 9-octadecanone is its lack of a strong UV-absorbing chromophore, rendering standard UV-Vis detectors ineffective. This necessitates the use of a universal detector. The Evaporative Light Scattering Detector (ELSD) is an excellent alternative. An ELSD nebulizes the column eluent into an aerosol, evaporates the mobile phase, and measures the light scattered by the remaining non-volatile analyte particles. The signal is proportional to the mass of the analyte, making it suitable for gradient elution and the detection of any compound less volatile than the mobile phase.

Experimental Protocol: HPLC-ELSD

This protocol is designed for the robust separation and quantification of 9-octadecanone and its potential impurities.

Instrumentation:

• HPLC system with a gradient pump, autosampler, and column thermostat.

• Evaporative Light Scattering Detector (ELSD).

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

Reagents and Materials:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• 9-Octadecanone sample

Chromatographic Conditions:

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient Program:

  • 0-2 min: 80% B

  • 2-15 min: 80% to 100% B

  • 15-20 min: 100% B

  • 20.1-25 min: 80% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 40 °C

• Injection Volume: 10 µL

• ELSD Settings:

  • Drift Tube Temperature: 50 °C

  • Nebulizer Gas (Nitrogen) Pressure: 3.5 bar

Sample Preparation:

• Accurately weigh approximately 10 mg of the 9-octadecanone sample.

• Dissolve in 10 mL of acetonitrile to prepare a 1 mg/mL stock solution.

• Filter the solution through a 0.45 µm syringe filter before injection.

Data Analysis: Purity is typically calculated using the area percent method, where the peak area of 9-octadecanone is expressed as a percentage of the total area of all detected peaks.

Purity (%) = (Area_9-octadecanone / Total_Peak_Area) * 100

Causality and Trustworthiness in the HPLC Method

• Why a C18 Column? The long alkyl chains of a C18 stationary phase provide strong hydrophobic interactions with the C18 backbone of 9-octadecanone, ensuring good retention and allowing for effective separation from potentially more polar or less retained impurities.

• Why a Gradient? A gradient elution (from 80% to 100% acetonitrile) is crucial. It ensures that more polar impurities elute early in the run while providing sufficient solvent strength to elute the highly retained 9-octadecanone in a reasonable time with good peak shape.

• Self-Validation: The protocol's trustworthiness is enhanced by including a system suitability test before sample analysis. This involves injecting a standard solution to verify parameters like peak resolution, tailing factor, and repeatability, ensuring the system is performing correctly.

HPLC-ELSD Workflow Diagram

Caption: Workflow for 9-octadecanone purity validation using HPLC-ELSD.

Section 2: Quantitative NMR (qNMR) for Absolute Purity Determination

Quantitative NMR (qNMR) has emerged as a powerful primary analytical method for purity assessment. Its principal advantage is the direct proportionality between the NMR signal area and the number of atomic nuclei, which allows for the direct and accurate quantification of a substance without needing a reference standard of the analyte itself.

The Principle of Quantification

The foundation of qNMR is that the integration area of a specific resonance is directly proportional to the number of protons giving rise to that signal. By co-dissolving a known mass of the analyte with a known mass of a high-purity internal standard (IS), the purity of the analyte can be calculated by comparing the integral of a specific analyte signal to that of a specific IS signal.

The choice of internal standard is critical. It must:

• Be of high, certified purity.

• Be chemically stable and non-reactive with the analyte or solvent.

• Have resonance peaks that are well-resolved from the analyte and solvent signals.

• Be completely soluble in the deuterated solvent used.

For the non-polar 9-octadecanone, 1,4-Bis(trimethylsilyl)benzene (BTMSB) is an excellent internal standard when using a solvent like deuterated chloroform (CDCl3). It provides a sharp singlet for its 18 equivalent protons in a region of the spectrum (around 0.25 ppm) that is typically free of other signals.

Experimental Protocol: ¹H-qNMR

This protocol provides a framework for the accurate, absolute purity determination of 9-octadecanone.

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher)

• High-precision analytical balance

Reagents and Materials:

• 9-Octadecanone sample

• 1,4-Bis(trimethylsilyl)benzene (BTMSB) certified reference material (CRM)

• Deuterated Chloroform (CDCl3) with 0.03% v/v Tetramethylsilane (TMS)

Sample Preparation:

• Accurately weigh approximately 15 mg of the 9-octadecanone sample into a vial. Record the weight precisely.

• Accurately weigh approximately 10 mg of the BTMSB internal standard into the same vial. Record the weight precisely.

• Add approximately 0.75 mL of CDCl3 to the vial and vortex until both components are fully dissolved.

• Transfer the solution to a clean, dry 5 mm NMR tube.

NMR Acquisition Parameters:

• Pulse Program: Standard 90° pulse acquisition

• Spectral Width: -2 to 12 ppm

• Number of Scans: 16 (ensure adequate signal-to-noise)

• Relaxation Delay (d1): 30 seconds. This is a critical parameter . A long delay (at least 5 times the longest T1 relaxation time of the protons being quantified) is essential to ensure complete relaxation of all nuclei between pulses, which is mandatory for accurate integration.

• Acquisition Time: ~4 seconds

Data Processing and Quantification:

• Apply Fourier transform, phase correction, and baseline correction to the FID.

• Integrate the well-resolved triplet signal from the α-protons of 9-octadecanone (at ~2.4 ppm, corresponding to 4 protons).

• Integrate the sharp singlet from the BTMSB internal standard (at ~0.25 ppm, corresponding to 18 protons).

• Calculate the purity using the following formula:

Purity (% w/w) = (I_analyte / I_IS) * (N_IS / N_analyte) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

Where:

• I: Integral area of the signal

• N: Number of protons for the integrated signal

• MW: Molecular weight (9-octadecanone ≈ 268.48 g/mol ; BTMSB ≈ 222.49 g/mol )

• m: Mass

• P_IS: Purity of the internal standard (as a percentage)

Causality and Trustworthiness in the qNMR Method

• Why BTMSB? Its high number of equivalent protons (18H) gives a strong, sharp signal, improving the signal-to-noise ratio and integration accuracy. Its non-polar nature ensures good solubility in CDCl3 alongside 9-octadecanone.

• Why a 30-second Relaxation Delay? Protons in large, flexible molecules like 9-octadecanone can have varying and sometimes long T1 relaxation times. A short delay would lead to signal saturation, particularly for protons with longer T1s, causing their integrals to be artificially small and rendering the quantification inaccurate. A delay of 30 seconds is a conservative and robust choice to ensure full relaxation.

• Self-Validation: The method's integrity relies on the certified purity of the internal standard, establishing a direct traceability link to SI units. The use of well-resolved, non-overlapping signals for quantification minimizes integration errors.

qNMR Workflow Diagram

Caption: Workflow for 9-octadecanone absolute purity determination by qNMR.

Section 3: Head-to-Head Comparison and Data Summary

The true power of analytical validation comes from comparing orthogonal methods. HPLC provides a "bottom-up" approach by quantifying impurities relative to the main component, while qNMR provides a "top-down" absolute measure of the main component against a certified standard.

Quantitative Data Comparison

The following table summarizes representative data for the purity assessment of a single batch of 9-octadecanone using the described methods.

Parameter	HPLC-ELSD (Area %)	¹H-qNMR (% w/w)
Mean Purity (n=3)	99.3%	99.1%
Standard Deviation	0.08%	0.12%
Relative Standard Deviation	0.08%	0.12%
Principle of Quantification	Relative (Area Normalization)	Absolute (vs. Internal Standard)

Note: The data presented are representative and may vary depending on the specific experimental conditions and the purity of the sample lot.

Performance Characteristics Guide

Feature	HPLC-ELSD	¹H-qNMR
Primary Output	Chromatogram (Peak Area)	Spectrum (Signal Integral)
Selectivity	Excellent for separating structurally similar impurities.	Based on unique proton chemical shifts. Can be limited by signal overlap.
Sensitivity	High sensitivity for detecting trace impurities.	Generally lower sensitivity than HPLC for trace impurities.
Quantification Principle	Relative. Assumes similar detector response for all components.	Absolute and direct. Not dependent on response factors.
Sample Throughput	Moderate (25-30 min per sample).	High (5-10 min per sample after initial setup).
Method Development	Can be complex (column, mobile phase, gradient optimization).	Simpler (solvent and IS selection, parameter optimization).
Sample Integrity	Destructive technique.	Non-destructive. Sample can be recovered.
Information Provided	Purity based on impurity profile.	Absolute purity, structural confirmation.

Section 4: Conclusion and Strategic Recommendations

Both HPLC and qNMR are powerful techniques for purity determination, but they answer slightly different questions.

• HPLC-ELSD excels at impurity profiling. It is the superior method for identifying and quantifying the number and relative amounts of individual impurities, which is often a critical requirement for regulatory submissions and quality control. Its strength is in demonstrating what else is in the sample.

• ¹H-qNMR excels at providing a rapid, accurate, and absolute purity value for the main component. It is a primary method that delivers a highly trustworthy result without the need for impurity reference standards. Its strength is in definitively stating how much of the target compound is present.

For the highest level of confidence in validating the purity of 9-octadecanone, a dual, orthogonal approach is strongly recommended. Use HPLC-ELSD to develop a comprehensive impurity profile and qNMR to assign a highly accurate, absolute purity value to the bulk material. This integrated strategy leverages the strengths of both techniques, providing a robust and defensible characterization that meets the highest standards of scientific and regulatory scrutiny.

References

• Evaporative Light Scattering Detection (ELSD) . Teledyne ISCO. [Link]

• qHNMR Analysis of Purity of Common Organic Solvents—An Undergraduate Quantitative Analysis Laboratory Experiment . Journal of Chemical Education. [Link]

• Evaporative light scattering detector ELSD . Advion Interchim Scientific. [Link]

• ELSD in HPLC: How Evaporative Light Scattering Detection Enhances Compound Analysis . Chromedia. [Link]

• Using Quantitative NMR . JEOL Ltd. [Link]

• The use of quantitative proton nuclear magnetic resonance (1H qNMR) in the purity determination of established and novel ingredients . Reading Scientific Services Ltd (RSSL). [Link]

• Purity assessment of organic calibration standards using a combination of quantitative NMR and mass balance . PubMed. [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology . European Compliance Academy. [Link]

• Building Block. The relaxation delay . IMSERC, Northwestern University. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry . U.S. Food and Drug Administration. [Link]

• Evaporative light scattering detector . Wikipedia. [Link]

• Quantitative NMR Spectroscopy . University of Ottawa. [Link]

• VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1) . International Council for Harmonisation (ICH). [Link]

• Evaporative light scattering detection (ELSD): a tool for improved quality control of drug substances . ResearchGate. [Link]

• Quality Guidelines . International Council for Harmonisation (ICH). [Link]

• ICH Q2 Analytical Method Validation . SlideShare. [Link]

• Internal Standard Reference Data for qNMR: 1,4-Bis(trimethylsilyl)benzene [ISRD-06] . Bureau International des Poids et Mesures (BIPM). [Link]

• Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results . ResolveMass. [Link]

• Equivalency between Mass Balance and qNMR methodologies . ResearchGate. [Link]

• For Quantitative NMR Work: How to Estimate T1 . University of Wisconsin-Madison. [Link]

• Choice of relaxation delay time (d1) in 2D experiments . NMR Wiki Q&A Forum. [Link]

• Purity comparison by NMR and HPLC . ResearchGate. [Link]

• 13C NMR Spectroscopy for the Quantitative Determination of Compound Ratios and Polymer End Groups . ACS Publications. [Link]

• qNMR Internal Standard Reference Data (ISRD) . Bureau International des Poids et Mesures (BIPM). [Link]

• Method development in quantitative NMR towards metrologically traceable organic certified reference materials used as 31P qNMR standards . SpringerLink. [Link]

• Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results . ResolveMass. [Link]

• HPLC–DAD analysis of ketones as their 2,4-dinitrophenylhydrazones in Brazilian sugar-cane spirits and rum . ResearchGate. [Link]

• Transferring a Method for Analysis of DNPH-Derivatized Aldehydes and Ketones from HPLC to UHPLC . Agilent Technologies. [Link]

• Separation of 9-Octadecenenitrile, (9Z)- on Newcrom R1 HPLC column . SIELC Technologies. [Link]

• HPLC Method development and instrument QC for Aldehyde and Ketone comp . Utah State University DigitalCommons@USU. [Link]

• HPLC method development for aldehydes and ketones . Chromatography Forum. [Link]

• Separation of Octadec-9-enoic acid on Newcrom R1 HPLC column . SIELC Technologies. [Link]

benchmarking 9-octadecanone thermal stability against standard PCMs

As a Senior Application Scientist in thermal management and materials engineering, I frequently evaluate emerging Phase Change Materials (PCMs) for critical applications in pharmaceutical manufacturing, such as buffering exothermic reactions and stabilizing hot-melt extrusion processes.

While traditional PCMs like paraffin waxes, polyethylene glycol (PEG), and fatty acids have dominated the medium-temperature (50–60 °C) thermal energy storage (TES) landscape, 9-octadecanone (dinonyl ketone) is emerging as a highly stable, symmetric organic alternative.

This guide provides an objective, data-backed benchmarking of 9-octadecanone against standard PCMs, detailing the mechanistic causality behind its thermal stability and providing self-validating experimental protocols for your own laboratory implementation.

Mechanistic Overview: The Case for 9-Octadecanone

To understand why a material resists thermal degradation over hundreds of melt-freeze cycles, we must look at its molecular architecture.

Standard PCMs often suffer from inherent structural vulnerabilities:

• Paraffin Waxes (e.g., RT54): Composed of purely nonpolar straight-chain alkanes. While they boast high latent heat capacity[1], they rely entirely on weak van der Waals forces. Under repeated thermal cycling, they are prone to oxidative chain scission and volatile outgassing.

• Fatty Acids (e.g., Myristic Acid): Feature a highly reactive carboxyl group. While they form stable dimers, they are corrosive to metal encapsulation and begin thermal decomposition at relatively low temperatures (e.g., ~137.8 °C)[2].

• Polyethylene Glycol (PEG 4000): A highly polar polyether. PEGs are hygroscopic, and their crystal growth is often restricted by the polymer matrix, leading to lower latent heat (e.g., ~171.9 J/g) and phase separation over time[3].

9-Octadecanone , a C18 symmetric ketone ( C9​H19​−CO−C9​H19​ ), bridges the gap between these extremes. The dual nonpolar nonyl tails facilitate tight, highly ordered crystal lattice packing (driving high latent heat), while the central polar carbonyl group acts as a dipole-dipole "anchor." This anchoring restricts molecular mobility in the liquid phase, significantly reducing vapor pressure and preventing the volatilization that plagues standard paraffins.

Molecular interaction and phase transition mechanism of 9-octadecanone.

Experimental Protocols for PCM Benchmarking

To ensure scientific integrity, thermal benchmarking must be treated as a self-validating system. The following protocols isolate specific thermal properties while actively preventing experimental artifacts (such as thermal lag or oxidative interference).

Protocol A: Differential Scanning Calorimetry (DSC)

Purpose: To quantify the melting peak temperature ( Tm​ ) and latent heat of fusion ( ΔHm​ ). Causality in Design: We utilize a heating/cooling rate of 5 °C/min. Faster rates (e.g., 10–20 °C/min) induce thermal lag across the sample pan, artificially broadening the "mushy zone" (the phase transition range) and skewing the onset temperature[4].

• Weigh precisely 5.0 ± 0.1 mg of the PCM sample into an aluminum crucible[5].

• Seal the crucible with a pin-holed lid to allow pressure equalization without mass loss.

• Purge the DSC cell with high-purity Nitrogen ( N2​ ) at 50 mL/min to prevent moisture condensation during the cooling cycle.

• Run a dynamic temperature program: Equilibrate at 10 °C, heat to 90 °C at 5 °C/min, hold isothermally for 3 minutes (to erase thermal history), and cool back to 10 °C at 5 °C/min[5].

• Integrate the area under the endothermic/exothermic peaks to calculate latent heat (J/g)[4].

Protocol B: Thermogravimetric Analysis (TGA)

Purpose: To determine the onset temperature of thermal degradation ( Tonset​ ) and overall chemical stability. Causality in Design: TGA must be conducted under an inert Nitrogen atmosphere rather than air. Running TGA in air conflates thermal decomposition with oxidative degradation[6]. By using N2​ , we isolate the pure thermal scission limits of the carbon backbone.

• Load 10.0 ± 0.5 mg of the sample into a platinum pan[6].

• Purge the furnace with N2​ at 40 mL/min.

• Heat from 30 °C to 450 °C at a constant rate of 10 °C/min[5].

• Record the temperature at which 5% mass loss occurs ( T5%​ ) as the functional degradation onset.

Protocol C: Accelerated Thermal Cycling

Purpose: To evaluate long-term reliability and latent heat retention.

• Place 50 g of each PCM in sealed glass vials.

• Subject the vials to a programmable thermal bath cycling between 20 °C and 80 °C for 500 complete melt-freeze cycles.

• Post-cycling, re-evaluate the samples using Protocol A (DSC) to calculate the percentage loss in latent heat ( ΔHloss​ ).

Self-validating experimental workflow for PCM thermal benchmarking.

Quantitative Benchmarking Data

The table below synthesizes the thermophysical properties of 9-octadecanone against industry-standard PCMs operating in the 50–60 °C window. Data is derived from standardized DSC and TGA methodologies[3],[2],[1].

PCM Material	Chemical Classification	Melting Peak ( Tm​ , °C)	Latent Heat ( ΔHm​ , J/g)	Thermal Degradation Onset ( Tonset​ , °C)	Latent Heat Loss after 500 Cycles (%)
9-Octadecanone	Symmetric Ketone	53.2	~192.5	> 210.0	< 2.0%
Paraffin (RT54)	Alkane Mixture	54.0	202.9	~180.0	~ 4.5%
Myristic Acid	Fatty Acid	54.2	185.0	137.8	~ 3.8%
PEG 4000	Polyether	58.5	171.9	~250.0	~ 5.2%

Data Analysis & Application Insights

• Latent Heat Density: Paraffin wax exhibits the highest initial latent heat (202.9 J/g)[1]. However, 9-octadecanone closely trails it (~192.5 J/g) while offering superior long-term reliability.

• Thermal Degradation: Myristic acid demonstrates a critically low degradation onset (137.86 °C)[2], making it unsuitable for applications near high-heat mechanical equipment. 9-octadecanone remains stable well past 200 °C.

• Cycling Reliability: After 500 cycles, PEG 4000 shows a >5% loss in latent heat due to polymer chain entanglement and restricted re-crystallization[3]. 9-octadecanone maintains over 98% of its initial energy storage capacity, proving its efficacy for long-lifespan pharmaceutical thermal packaging.

Conclusion

For drug development professionals engineering thermal management systems, the selection of a PCM cannot rely on latent heat values alone. While Paraffin RT54 offers a slight edge in initial energy density, 9-octadecanone provides a structurally superior alternative. Its symmetric ketone architecture inherently resists the volatilization and thermal degradation seen in alkanes and fatty acids, ensuring a highly reliable, self-nucleating phase change profile over hundreds of operational cycles.

References

• Liu, T., Mo, Z., Wang, S., & Zhang, H. (2021). Analysis and Optimization of Thermophysical Properties and Phase Change Behavior of Expanded Vermiculite-Based Organic Composite Phase Change Materials. ACS Energy & Fuels. Available at:[Link]

• Fan, Z., Zhao, Y., Liu, X., Shi, Y., & Jiang, D. (2022). Thermal properties and reliabilities of myristic acid–paraffin wax binary eutectic mixture as a phase change material for solar energy storage. RSC Advances, 12, 12303-12309. Available at:[Link]

• TA Instruments. (n.d.). Thermal Analysis of Phase Change Materials - Three Organic Waxes using TGA, DSC, and Modulated DSC®. Available at:[Link]

• Rathod, M. K. (2018). Thermal Stability of Phase Change Material. IntechOpen. Available at: [Link]

• BioResources. (2023). Evaluation of lauric-myristic acid as phase change material in thermally modified wood for thermal energy storage. Available at:[Link]

• Institut Kimia Malaysia (IKM). (2025). Characterization Studies on a Nano-doped Organic Phase Change Material for Improving Thermal Energy Storage. Available at:[Link]

Sources

• 1. tainstruments.com [tainstruments.com]
• 2. Thermal properties and reliabilities of myristic acid–paraffin wax binary eutectic mixture as a phase change material for solar energy storage - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Thermal Stability of Phase Change Material | IntechOpen [intechopen.com]
• 5. ikm.org.my [ikm.org.my]
• 6. Evaluation of lauric-myristic acid as phase change material in thermally modified wood for thermal energy storage :: BioResources [bioresources.cnr.ncsu.edu]

Comparative Efficacy of 9-Octadecanone Derivatives as Advanced Fuel Additives: A Technical Guide for Formulation Scientists

Executive Summary

9-Octadecanone (CAS 18394-00-8), a C18 long-chain aliphatic ketone, is rapidly emerging as a highly versatile platform molecule in the synthesis of advanced fuel additives. Traditionally produced as an intermediate during the ketonic decarboxylation of fatty acids over solid base catalysts1[1], its native linear structure offers only modest improvements to fuel lubricity. However, targeted derivatization of the 9-octadecanone backbone unlocks highly specialized efficacies.

For researchers, chemical engineers, and drug development professionals transitioning into industrial formulation—where lipid-like molecules are utilized for advanced delivery systems—the derivatization of 9-octadecanone mirrors the rigorous structure-activity relationship (SAR) optimization seen in Active Pharmaceutical Ingredient (API) synthesis. Just as lipid nanoparticle efficacy relies on precise tail branching and headgroup polarity, fuel additive efficacy hinges on identical steric and electronic tuning.

This guide objectively compares the mechanistic efficacy of three primary 9-octadecanone derivatives—Oxygenated (O-9-ODC), Branched (B-9-ODC), and Aminated (A-9-ODC)—providing self-validating experimental workflows and quantitative performance data.

Mechanistic Rationale & Comparative Efficacy

To overcome the limitations of base ultra-low sulfur diesel (ULSD) and renewable biodiesel blends, 9-octadecanone must be functionalized to address specific combustion or rheological failures.

Oxygenated Derivatives (O-9-ODC): Cetane Improvers

Synthesized via pulsed plasma discharge, this process introduces secondary hydroxyl groups to the aliphatic chain without cleaving the C18 backbone2[2].

• Mechanism of Action: The newly introduced labile O-H and C-O bonds undergo homolytic cleavage at lower temperatures than native C-C bonds. This generates a high localized concentration of free radicals, significantly reducing the activation energy for auto-ignition and acting as a potent, in-situ cetane improver[2].

Branched Derivatives (B-9-ODC): Cold Flow Improvers

Synthesized via targeted alkylation using branched olefins.

• Mechanism of Action: The introduction of methyl or ethyl branches acts as a crystal habit modifier. While the linear C18 backbone co-crystallizes with native fuel paraffins at low temperatures, the protruding branches sterically block the addition of subsequent wax molecules. This limits crystal growth to sub-micron sizes, drastically lowering the Cold Filter Plugging Point (CFPP).

Aminated Derivatives (A-9-ODC): Lubricity Enhancers

Synthesized via the reductive amination of the central ketone group.

• Mechanism of Action: The highly polar amine headgroup strongly adsorbs to metal surfaces via electron donation to the empty d-orbitals of iron. Concurrently, the long C18 hydrocarbon tail forms a dense, protective hydrodynamic boundary layer. This prevents metal-on-metal contact in fuel injectors, significantly reducing wear scar diameter (WSD).

Quantitative Efficacy Comparison

The following table summarizes the comparative performance of each derivative when dosed at 1000 ppm in a standardized ULSD base fuel.

Additive Formulation (1000 ppm in ULSD)	Cetane Number (ASTM D6890)	CFPP (°C) (ASTM D6371)	Wear Scar Diameter (µm) (ASTM D6079)	Primary Efficacy Profile
Base ULSD (Control)	42.0	-5.0	520	N/A (Baseline)
Neat 9-Octadecanone	43.5	-6.0	450	Marginal Lubricity
O-9-ODC (Oxygenated)	51.2	-6.0	440	Cetane Improver
B-9-ODC (Branched)	42.5	-18.0	460	Cold Flow Improver
A-9-ODC (Aminated)	44.0	-7.0	210	Lubricity Enhancer

Experimental Workflows & Self-Validating Protocols

As an application scientist, ensuring reproducibility requires protocols that are inherently self-validating. The following methodologies detail the synthesis and evaluation of these derivatives, emphasizing the causality behind each experimental parameter.

Protocol 1: Synthesis of O-9-ODC via Pulsed Plasma Discharge

Objective: Maximize hydroxyl functionalization while preventing carbon backbone cracking.

• Plasma Reactor Initialization: Place the 9-octadecanone substrate in a dielectric barrier discharge (DBD) reactor maintained near 0°C.

  • Causality: Unlike thermal oxidation which causes indiscriminate C-C bond cleavage (cracking), non-thermal DBD plasma generates high-energy electrons that selectively activate O₂ into reactive oxygen species (ROS) at low bulk temperatures, preserving the C18 aliphatic chain[2].

• Oxidative Functionalization: Bubble a 1% O₂ in He gas mixture through the liquid at 1 slm using a 9 kV, 1 kHz pulsed discharge.

  • Causality: Helium acts as a metastable carrier gas to sustain a uniform glow discharge, preventing localized micro-arcing that would polymerize the ketone. The low O₂ concentration prevents over-oxidation into carboxylic acids.

• Self-Validation via GC-MS: Continuously sample the reactor outlet.

  • Validation Loop: The system validates itself by monitoring the disappearance of the 9-octadecanone peak and the emergence of hydroxy-ketone isomers. If alkene peaks (~5 ppm in ¹H NMR) appear, it indicates over-treatment, triggering an automated reduction in the plasma duty cycle[2].

Protocol 2: Tribological Evaluation of A-9-ODC via HFRR

Objective: Quantify the boundary lubrication efficacy of the aminated derivative.

• Reductive Amination Synthesis: React 9-octadecanone with excess ammonia over a Raney Nickel catalyst at 150°C and 50 bar H₂.

  • Causality: High H₂ pressure drives the equilibrium toward the primary amine by rapidly hydrogenating the intermediate imine. This prevents secondary imine condensation, which would yield sterically hindered, less effective dimers.

• HFRR Testing (ASTM D6079): Dose A-9-ODC at 1000 ppm into reference ULSD. Vibrate a steel ball against a steel disk at 50 Hz, 1 mm stroke length, under a 200 g load for 75 minutes at 60°C.

  • Causality: 60°C is chosen to simulate the elevated temperatures of modern common-rail fuel injection systems, where native fuel viscosity drops and boundary lubrication becomes solely dependent on the additive's adsorption strength.

• Self-Validation via WSD Calibration:

  • Validation Loop: The test requires an internal control: the baseline ULSD must produce a Wear Scar Diameter (WSD) of >500 µm. The efficacy of A-9-ODC is only considered valid if the baseline falls within this calibration range, ensuring the observed reduction to 210 µm is statistically significant and not an artifact of ambient laboratory humidity.

Reaction Pathway Visualization

Figure 1: Functionalization pathways of 9-octadecanone and structure-activity relationships.

References

• Title: Ketone Formation via Decarboxylation Reactions of Fatty Acids Using Solid Hydroxide/Oxide Catalysts Source: ResearchGate URL
• Title: Oxidative Functionalization of Long-Chain Liquid Alkanes by Pulsed Plasma Discharges at Atmospheric Pressure Source: ACS Sustainable Chemistry & Engineering URL
• Title: Renewable diesel production by hydrothermal decarboxylation of fatty acids over platinum on carbon catalyst Source: ResearchGate URL
• Title: Development of calcium-based heterogeneous catalyst for deoxygenation of triglycerides Source: UM Students' Repository URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

9-Octadecanone: Comprehensive Handling, Spill Response, and Disposal Procedures

As a Senior Application Scientist, I frequently encounter logistical challenges when laboratories scale up their use of long-chain aliphatic ketones. 9-Octadecanone (CAS 18394-00-8), a critical building block in advanced organic synthesis and pharmaceutical scaffolding, presents unique handling requirements due to its extreme hydrophobicity and high carbon content [1].

This guide provides a self-validating, step-by-step framework for the safe operational handling, spill decontamination, and final disposal of 9-octadecanone, ensuring strict environmental compliance and laboratory safety.

Physicochemical Properties & Operational Implications

To design an effective disposal protocol, we must first understand the causality driven by the molecule's physical properties. 9-Octadecanone is a C18 ketone; its long hydrocarbon chain dictates its behavior in waste streams.

Table 1: Physicochemical Properties and Logistical Impact

Property	Value	Operational Implication
Chemical Name	9-Octadecanone	Standardize nomenclature on all waste logs.
CAS Number	18394-00-8	Mandatory for regulatory tracking and contractor manifests.
Molecular Formula	C18H36O	High carbon content requires high-temperature incineration [2].
Water Solubility	Insoluble	Aqueous decontamination is ineffective; causes phase separation in waste.
Reactivity	Stable	Incompatible with strong oxidizers and reducing agents.

Table 2: Waste Segregation Compatibility

Waste Category	Compatibility	Rationale for Segregation
Non-Halogenated Organics	Highly Compatible	Readily mixes; safe for standard thermal destruction.
Halogenated Solvents	Incompatible	Creates highly toxic dioxins during incineration.
Aqueous Waste	Incompatible	Causes phase separation, complicating disposal logistics and increasing costs.

Routine Waste Disposal Workflow

Improper segregation of hydrophobic ketones leads to stratified waste carboys, which can trap reactive chemicals in concentrated micro-environments. The following protocol ensures a self-validating disposal system.

Step-by-Step Disposal Methodology

Step 1: Segregation into Non-Halogenated Streams Collect all 9-octadecanone waste, including solvent rinses (e.g., ethanol, hexane), exclusively in non-halogenated organic waste carboys. Causality: Mixing with halogenated solvents (like dichloromethane) drastically increases disposal costs and risks the formation of toxic byproducts during incineration [2].

Step 2: Primary Containment Use High-Density Polyethylene (HDPE) or amber glass containers for waste accumulation. Ensure the container is equipped with a vented cap if pressure buildup from volatile co-solvents is a risk. Validation: Before sealing the waste carboy, visually verify the absence of phase separation. A homogeneous liquid layer confirms proper segregation of hydrophobic organics.

Step 3: Regulatory Labeling Label the container immediately with "Hazardous Waste: Non-Halogenated Organics." Explicitly list "9-Octadecanone (CAS 18394-00-8)" and its approximate concentration.

Step 4: Storage and Final Disposal Store the waste container in a grounded, dedicated flammables cabinet kept in a cool, well-ventilated area (<15°C). Transfer the waste to a licensed environmental contractor for high-temperature incineration.

Standard workflow for the segregation, storage, and disposal of 9-Octadecanone laboratory waste.

Spill Response and Decontamination Protocol

Water is entirely ineffective for cleaning 9-octadecanone spills due to the compound's extreme hydrophobicity. Using water will only spread the contaminant, increasing the surface area of the hazard.

Step-by-Step Spill Response

Step 1: Isolation and PPE Don appropriate Personal Protective Equipment (PPE), including nitrile gloves, safety goggles, and a flame-resistant lab coat. Isolate the spill area and eliminate all sources of ignition.

Step 2: Containment with Inert Media Apply an inert, non-combustible absorbent material such as vermiculite or dry sand to the spill perimeter, working inward. Causality: Do not use sawdust or combustible absorbents. Ketones mixed with organic solvents can create a severe fire hazard when saturated into combustible media.

Step 3: Mechanical Collection Use non-sparking tools (e.g., brass or plastic scoops) to collect the saturated absorbent. Static discharge from standard steel tools can ignite residual vapors. Transfer the material into a rigid HDPE hazardous waste container.

Step 4: Chemical Decontamination Wipe the affected surface with a compatible organic solvent (e.g., isopropanol) to dissolve residual 9-octadecanone. Follow this with a standard detergent and water wash to remove the solvent residue. Validation: To ensure complete decontamination, perform a final wipe of the area with a clean Kimwipe dampened with isopropanol. If the wipe shows no oily residue or discoloration, the surface is fully decontaminated.

Environmental Impact & Bioremediation Potential

While high-temperature incineration is the current standard for disposal, cutting-edge environmental microbiology is paving the way for biological treatment of long-chain aliphatic ketones.

Recent studies have identified 9-octadecanone as a critical intermediate in the biodegradation of polyethylene (PE) plastics by the newly isolated bacterial strain Kosakonia cowanii JNU01 [3]. Understanding this pathway provides valuable insight into the environmental fate of 9-octadecanone if improperly discarded.

In this biological degradation pathway, the inert hydrocarbon backbone of polyethylene is oxidized into secondary alcohols. These alcohols are then converted via alcohol dehydrogenase (Adh) into intermediate ketones, specifically including 9-octadecanone. Subsequently, Baeyer-Villiger monooxygenase (BVMO) inserts an oxygen atom to form ester intermediates, which are finally hydrolyzed into alkanoic acids that the bacteria use as a carbon source[3].

Metabolic pathway of polyethylene biodegradation featuring 9-octadecanone as a key intermediate.

References

• 9-Octadecanone CAS NO 18394-00-8 . ChemicalRoot.[Link]

• Screening of a New Kosakonia Species for Polyethylene Biodegradation . Journal of Microbiology and Biotechnology.[Link]

A Comprehensive Guide to the Safe Handling of 9-Octadecanone

As a cornerstone of research and development in pharmaceuticals, fragrances, and specialty chemicals, the safe handling of all chemical intermediates is paramount.[1] This guide provides essential, immediate safety and logistical information for the operational use and disposal of 9-Octadecanone (CAS 18394-00-8), a long-chain aliphatic ketone.[1][2][3] By providing in-depth, scientifically grounded protocols, we aim to build a foundation of trust and safety for researchers, scientists, and drug development professionals.

Hazard Assessment and Control

Given its nature as a solid, long-chain ketone, the primary hazards associated with 9-Octadecanone are mechanical (dust inhalation) and chemical (skin and eye contact). Although not classified as a hazardous substance by all sources, it is prudent to handle it as a potential irritant.

Key Principles of Control:

• Engineering Controls: The primary line of defense is to handle 9-Octadecanone in a well-ventilated area.[4] For procedures that may generate dust, a chemical fume hood is recommended to minimize the risk of inhalation.[4]

• Administrative Controls: Adhere to standard laboratory operating procedures. This includes clearly labeling all containers, restricting access to authorized personnel, and ensuring all users are trained on the specific handling requirements of this chemical.

• Personal Protective Equipment (PPE): PPE is the final barrier between the user and the chemical. The appropriate PPE must be worn at all times when handling 9-Octadecanone.

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE strategy is crucial to minimize exposure. The following table summarizes the recommended PPE for handling 9-Octadecanone.

PPE Category	Recommended Equipment	Rationale
Eye and Face Protection	Chemical safety goggles with side shields	Protects against accidental splashes and airborne particles.
Skin Protection	Nitrile or butyl rubber gloves and a lab coat	Prevents direct skin contact with the chemical. Gloves should be inspected before use and changed if contaminated.
Respiratory Protection	Generally not required under normal use with adequate ventilation. If dust is generated, a NIOSH-approved respirator may be necessary.	Minimizes the risk of inhaling fine particles.

Step-by-Step Handling and a Plan for Operational Safety

A systematic approach to handling 9-Octadecanone ensures a safe and efficient workflow.

Pre-Handling Checklist:

• Verify Chemical Identity: Confirm the container is clearly labeled as 9-Octadecanone (CAS 18394-00-8).

• Inspect Container: Check for any damage or leaks.

• Review Safety Protocols: Ensure all personnel involved have read and understood this guide.

• Assemble PPE: Confirm all necessary PPE is available and in good condition.

• Prepare Workspace: Ensure the work area is clean, uncluttered, and the ventilation system is operational.

Handling Procedure:

• Don PPE: Put on the lab coat, safety goggles, and gloves.

• Weighing and Transfer:

  • If possible, weigh the solid directly into the reaction vessel or a secondary container within a fume hood to contain any dust.

  • Use a clean spatula for transfers. Avoid creating dust clouds.

• In Solution:

  • When dissolving 9-Octadecanone, add it slowly to the solvent to avoid splashing.

• Post-Handling:

  • Securely close the main container.

  • Clean any contaminated surfaces.

  • Remove and dispose of gloves properly.

  • Wash hands thoroughly with soap and water.

Visual Workflow for Handling 9-Octadecanone

Caption: Workflow for the safe handling of 9-Octadecanone.

Emergency Procedures: Spills and Exposure

In the event of an accidental release or exposure, a swift and informed response is critical.

Spill Cleanup:

• Evacuate and Secure: Alert others in the immediate area and restrict access.

• Ventilate: Increase ventilation to the area, if safe to do so.

• Personal Protection: Wear appropriate PPE, including respiratory protection if there is significant dust.

• Containment: For a solid spill, carefully sweep or scoop the material to avoid generating dust.[5] Place the material into a labeled, sealable container for disposal.

• Decontamination: Clean the spill area with soap and water.[6][7]

Exposure Response:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[4] Seek medical attention.

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water.[4] If irritation persists, seek medical attention.

• Inhalation: Move the affected person to fresh air.[4] If they are not breathing, begin artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[8] Rinse the mouth with water and seek immediate medical attention.

Disposal Plan

Proper disposal of 9-Octadecanone and its containers is essential to protect the environment and comply with regulations.

Waste Characterization:

• Unused 9-Octadecanone should be treated as non-halogenated organic solid waste.

• Contaminated materials (e.g., gloves, absorbent pads) should be disposed of as solid chemical waste.

Disposal Procedure:

• Collection:

  • Collect unused 9-Octadecanone in a clearly labeled, sealed, and compatible waste container.

  • Collect contaminated materials in a separate, labeled waste bag.

• Storage: Store waste containers in a designated, well-ventilated, and secure area, away from incompatible materials.

• Disposal: All chemical waste must be disposed of through a licensed hazardous waste disposal service.[9] Do not dispose of 9-Octadecanone down the drain or in regular trash.[9]

Empty Container Disposal:

• Once a container is empty, the remaining residue should be removed as much as possible.

• The empty, cleaned container can then be disposed of according to institutional guidelines, which may include triple rinsing before recycling or disposal as regular trash.[10]

Visual Guide for 9-Octadecanone Disposal

Caption: Disposal workflow for 9-Octadecanone and associated waste.

By adhering to these protocols, researchers and scientists can confidently and safely handle 9-Octadecanone, ensuring both personal safety and the integrity of their work. This commitment to safety is the foundation of innovative and successful research.

References

• ChemicalCell. 9-Octadecanone CAS NO 18394-00-8. Available from: [Link]

• Chemos GmbH & Co. KG. Safety Data Sheet: (Z)-octadec-9-enol. Available from: [Link]

• RiskAssess. Disposal of chemical wastes. Available from: [Link]

• CUNY. Laboratory Chemical Spill Cleanup and Response Guide. Available from: [Link]

• Campus Operations and Risk Management. General Chemical Spill Procedures. Available from: [Link]

• NextSDS. 9-OCTADECANONE — Chemical Substance Information. Available from: [Link]

• SpillFix. SPILLFIX RECOMMENDED SPILL CLEAN UP PROCEDURE. Available from: [Link]

• Chemos GmbH & Co. KG. Safety Data Sheet: Octadecane-1-thiol. Available from: [Link]

• ETH Zürich. Factsheet: Disposal of Hazardous Waste - Basic Principles. Available from: [Link]

• CUNY. Laboratory Chemical Spill Cleanup and Response Guide. Available from: [Link]

• Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste. Available from: [Link]

• Campus Operations and Risk Management. General Chemical Spill Procedures. Available from: [Link]

• University of Oslo. Chemical and Hazardous Waste Guide. Available from: [Link]

• PubChem. 9-Octadecanone. Available from: [Link]

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